Harzianopyridone

Core Science & Biosynthesis

The Discovery and Isolation of Harzianopyridone: A Potent Antifungal Metabolite from Trichoderma species

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Harzianopyridone, a penta-substituted 2-pyridone alkaloid produced by various species of the fungal genus Trichoderma, has garnered significant attention within the scientific community due to its potent antifungal properties. First isolated from Trichoderma harzianum, this secondary metabolite has demonstrated significant inhibitory activity against a range of plant pathogenic fungi. Its primary mechanism of action has been identified as the potent and specific inhibition of mitochondrial complex II (succinate-ubiquinone oxidoreductase), a critical component of the electron transport chain. This whitepaper provides an in-depth technical guide on the discovery, isolation, characterization, and biological activity of Harzianopyridone, intended for researchers, scientists, and professionals in the field of drug development. Detailed experimental protocols for its isolation and purification are provided, alongside a summary of its biological activities and a visualization of its mechanism of action.

Introduction

The genus Trichoderma comprises a group of filamentous fungi that are ubiquitous in soil and are well-regarded for their biocontrol capabilities against a wide array of plant pathogenic fungi.[1][2] This antagonistic activity is largely attributed to the production of a diverse arsenal of secondary metabolites, including antibiotics and cell wall degrading enzymes.[1][3] Among these, Harzianopyridone has emerged as a compound of significant interest.

First isolated from Trichoderma harzianum, Harzianopyridone is a pyridone alkaloid characterized by a unique chemical structure.[4] Its biosynthesis follows a polyketide pathway, with studies indicating the incorporation of acetic acid and methionine. The racemic form of Harzianopyridone exhibits strong antifungal activity against several important plant pathogens.[4] Conversely, the laevorotatory form has been shown to possess phytotoxic properties.[4] The primary molecular target of Harzianopyridone has been identified as mitochondrial complex II, a key enzyme complex in the electron transport chain responsible for cellular respiration.[5][6][7] By inhibiting this complex, Harzianopyridone effectively disrupts the energy metabolism of susceptible fungi, leading to growth inhibition and cell death.

This technical guide aims to provide a comprehensive overview of Harzianopyridone, with a focus on its discovery, isolation from Trichoderma species, and detailed methodologies for its characterization and biological evaluation.

Discovery and Biosynthesis

Harzianopyridone was first isolated from the fungus Trichoderma harzianum.[4] Subsequent research has identified its production in other Trichoderma species as well. The biosynthesis of this complex molecule involves a polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) hybrid enzyme.[5] Isotope labeling studies have confirmed the incorporation of [1-¹³C]- and [1,2-¹³C₂]-acetic acid and [Me-¹³C]methionine into the Harzianopyridone structure. The biosynthesis is proposed to proceed through a tetramic acid intermediate, which then undergoes a ring expansion to form the characteristic 4-hydroxy-3-acyl-2-pyridone core.[5]

Experimental Protocols

Isolation of Trichoderma species

Trichoderma species can be readily isolated from soil samples using the serial dilution plate technique.

• Sample Collection: Collect soil samples from the desired environment.

• Serial Dilution: Prepare a serial dilution of the soil sample in sterile distilled water (e.g., 10⁻¹ to 10⁻⁵).

• Plating: Plate the dilutions onto a Trichoderma-selective medium (TSM) or Potato Dextrose Agar (PDA) amended with antibiotics to suppress bacterial growth.

• Incubation: Incubate the plates at 25-28°C for 3-7 days.

• Isolation and Purification: Identify colonies with the characteristic morphology of Trichoderma (typically fast-growing, with green or white conidia) and subculture them onto fresh PDA plates to obtain pure cultures.

Solid-State Fermentation for Harzianopyridone Production

Solid-state fermentation (SSF) is an effective method for inducing the production of secondary metabolites in Trichoderma.

• Substrate Preparation: A suitable solid substrate, such as a mixture of rice and bran (e.g., 4:1 mass ratio), is moistened with a nutrient solution. The nutrient solution can contain components like peptone (0.3%), magnesium sulfate (0.2%), and calcium chloride (0.05%) to achieve a final moisture content of approximately 50-60%.[8]

• Sterilization: The prepared substrate is sterilized by autoclaving.

• Inoculation: Inoculate the sterile substrate with a spore suspension or mycelial plugs of the selected Trichoderma harzianum strain.

• Incubation: Incubate the fermentation culture at 28°C for 8-10 days in a controlled environment.[9]

Extraction and Purification of Harzianopyridone

• Extraction: Following incubation, the solid fermented substrate is extracted with an organic solvent such as ethyl acetate or acetone. The extraction can be performed by soaking the substrate in the solvent and agitating for several hours. The process is typically repeated multiple times to ensure complete extraction.

• Concentration: The combined organic extracts are then filtered and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Solvent Partitioning: The crude extract is dissolved in a methanol-water mixture (e.g., 19:1) and partitioned against a nonpolar solvent like petroleum ether to remove lipids and other nonpolar impurities.[10]

• Chromatographic Purification: The resulting extract is subjected to further purification using chromatographic techniques.

  • Size-Exclusion Chromatography: The extract can be first fractionated using a size-exclusion column (e.g., Sephadex LH-20) to separate compounds based on their molecular size.

  • High-Performance Liquid Chromatography (HPLC): Final purification is achieved using reversed-phase HPLC (RP-HPLC) with a C18 column. A gradient elution system of water and acetonitrile or methanol is typically employed to separate Harzianopyridone from other metabolites. The elution can be monitored using a UV detector.

Characterization of Harzianopyridone

The purified Harzianopyridone can be characterized using various spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the chemical structure of the molecule.

Biological Activity of Harzianopyridone

Harzianopyridone exhibits a range of biological activities, with its antifungal properties being the most prominent.

Activity	Target Organisms/Assay	Quantitative Data (EC₅₀/IC₅₀/MIC)	Reference
Antifungal	Rhizoctonia solani	EC₅₀: 35.9 µg/mL	[6]
Sclerotium rolfsii	EC₅₀: 42.2 µg/mL	[11]
Fusarium oxysporum	EC₅₀: 50.2 µg/mL	[6]
Pythium ultimum	Strong inhibition	[4]
Gaeumannomyces graminis var. tritici	Strong inhibition	[4]
Botrytis cinerea	Strong inhibition	[4]
Phytotoxicity	Etiolated wheat coleoptile bioassay	Inhibition at 10⁻³ M to 10⁻⁵ M	[4]
Enzyme Inhibition	Mitochondrial Complex II	Potent inhibitor	[5][7]

Mechanism of Action and Signaling Pathways

The primary mechanism of antifungal action of Harzianopyridone is the inhibition of mitochondrial complex II (succinate-ubiquinone oxidoreductase) in the electron transport chain.[5][7] This inhibition disrupts the flow of electrons, leading to a decrease in ATP production and an increase in the production of reactive oxygen species (ROS), ultimately causing cellular damage and death.

Figure 1. Mechanism of action of Harzianopyridone via inhibition of mitochondrial complex II.

The disruption of the electron transport chain by Harzianopyridone can also trigger downstream signaling pathways associated with cellular stress and apoptosis in fungi. While the specific signaling cascades activated by Harzianopyridone in pathogenic fungi are still under investigation, it is known that general stress response pathways, such as the High Osmolarity Glycerol (HOG) and cell wall integrity pathways, are often activated in response to mitochondrial dysfunction and oxidative stress.

Experimental Workflow

The following diagram outlines the general workflow for the isolation and identification of Harzianopyridone from Trichoderma species.

Figure 2. General workflow for the isolation and characterization of Harzianopyridone.

Conclusion

Harzianopyridone stands out as a promising natural product with significant potential for development as a novel antifungal agent. Its specific and potent inhibition of a crucial enzyme in fungal respiration makes it an attractive candidate for further investigation. The methodologies outlined in this guide provide a framework for the consistent isolation, purification, and characterization of Harzianopyridone from Trichoderma species. Further research into its specific effects on fungal signaling pathways and in vivo efficacy will be critical in realizing its full therapeutic potential. The exploration of Trichoderma as a rich source of bioactive secondary metabolites continues to be a valuable endeavor in the search for new and effective pharmaceuticals.

References

• 1. Cordypyridones E–J: Antibiofilm 2‑Pyridone Alkaloids from the Nematode Antagonistic Fungus Laburnicola nematophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. publishatcj.com [publishatcj.com]
• 4. mdpi.com [mdpi.com]
• 5. Iterative Catalysis in the Biosynthesis of Mitochondrial Complex II Inhibitors Harzianopyridone and Atpenin B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Atpenins, potent and specific inhibitors of mitochondrial complex II (succinate-ubiquinone oxidoreductase) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN110616156B - Trichoderma harzianum solid-state fermentation medium, Trichoderma harzianum conidia, biological preparation including the conidia and application thereof - Google Patents [patents.google.com]
• 9. geneticsmr.org [geneticsmr.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

The Architectural Blueprint of a Fungal Metabolite: A Technical Guide to Harzianopyridone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Harzianopyridone, a secondary metabolite primarily isolated from the fungus Trichoderma harzianum, has garnered significant interest within the scientific community due to its potent biological activities.[1][2] This pyridone derivative exhibits notable antifungal and phytotoxic properties, making it a compelling candidate for further investigation in the realms of agriculture and pharmacology.[3][4] This in-depth technical guide serves to consolidate the current understanding of the chemical structure, stereochemistry, and biosynthetic pathway of Harzianopyridone, providing a comprehensive resource for researchers and developers in the field.

Chemical Structure and Physicochemical Properties

Harzianopyridone is a substituted 2-pyridone with the systematic IUPAC name (E)-4-hydroxy-5,6-dimethoxy-3-(2-methyl-1-oxohex-4-enyl)pyridin-2-one.[5][6] Its molecular formula is C₁₄H₁₉NO₅, corresponding to a molecular weight of 281.30 g/mol .[4][6]

Property	Value	Reference
Molecular Formula	C₁₄H₁₉NO₅	[4][6]
Molecular Weight	281.30 g/mol	[4][6]
IUPAC Name	(E)-4-hydroxy-5,6-dimethoxy-3-(2-methyl-1-oxohex-4-enyl)pyridin-2-one	[5][6]
Monoisotopic Mass	281.12632271 Da	[4]

Stereochemistry

The structure of Harzianopyridone possesses a single chiral center at the C-2' position of the hexenoyl side chain. Consequently, it can exist as two enantiomers.[7] Both racemic and levorotatory forms of Harzianopyridone have been isolated, with studies suggesting that the different enantiomers may exhibit distinct biological activities.[3][4] The absolute configuration of the naturally occurring levorotatory form has been determined as (2'R).[6]

Spectroscopic Data

The structural elucidation of Harzianopyridone was achieved through extensive spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.[5][7]

Nuclear Magnetic Resonance (NMR) Data

The following tables summarize the ¹H and ¹³C NMR spectral data for Harzianopyridone, as reported by Dickinson et al. (1989), which were crucial for its initial structure determination.[7]

¹H NMR Data (360 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
1.15	d	6.5	2'-CH₃
1.65	d	6.5	6'-H
2.05-2.20	m	3'-H
2.45-2.60	m	3'-H
3.80	s	6-OCH₃
3.95	s	5-OCH₃
4.15	m	2'-H
5.40-5.55	m	4'-H, 5'-H
11.85	br s	4-OH
13.50	br s	1-NH

¹³C NMR Data (90.55 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
16.3	2'-CH₃
17.9	C-6'
36.1	C-3'
43.2	C-2'
57.5	6-OCH₃
61.5	5-OCH₃
100.6	C-3
121.6	C-5'
127.1	C-5
128.7	C-4'
155.7	C-6
161.8	C-2
172.9	C-4
204.5	C-1'

X-ray Crystallography

Single-crystal X-ray diffraction analysis was instrumental in confirming the molecular structure and connectivity of Harzianopyridone.[7]

Parameter	Value
Crystal System	Triclinic
Space Group	P-1
a (Å)	6.722(1)
b (Å)	10.386(2)
c (Å)	10.882(2)
α (°)	75.55(2)
β (°)	85.31(2)
γ (°)	77.92(2)
Volume (ų)	718.9
Z	2

Biological Activity and Mechanism of Action

Harzianopyridone is a potent inhibitor of the mitochondrial electron transport chain, specifically targeting Complex II (succinate dehydrogenase).[5] This inhibition disrupts cellular respiration, leading to its observed antifungal and phytotoxic effects.

Antifungal Activity

The antifungal properties of Harzianopyridone have been evaluated against a range of plant pathogenic fungi. The following table summarizes the reported median effective concentration (EC₅₀) values.

Fungal Species	EC₅₀ (µg/mL)	Reference
Rhizoctonia solani	35.9	[2]
Sclerotium rolfsii	42.2	[2]
Fusarium oxysporum	50.2	[2]

Experimental Protocols

Isolation and Purification of Harzianopyridone

The general procedure for isolating Harzianopyridone from Trichoderma harzianum involves fermentation, extraction, and chromatographic purification.

• Fermentation: T. harzianum is cultured in a suitable liquid medium, such as Potato Dextrose Broth (PDB), or on a solid substrate like rice medium. The culture is incubated for a period of 7 to 21 days to allow for the production of secondary metabolites.

• Extraction: The fungal biomass and culture filtrate are separated by filtration. The filtrate and/or the mycelial mat are then extracted with an organic solvent, typically ethyl acetate or acetone. The organic extracts are combined and concentrated under reduced pressure.

• Chromatographic Purification: The crude extract is subjected to column chromatography on silica gel. A gradient elution system, for example, a hexane-ethyl acetate gradient, is commonly employed to separate the components. Fractions containing Harzianopyridone, as identified by thin-layer chromatography (TLC), are pooled. Further purification can be achieved by preparative high-performance liquid chromatography (HPLC) to yield pure Harzianopyridone.

Structure Elucidation Methodologies

The definitive structure of Harzianopyridone was established using a combination of spectroscopic techniques:

• NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded to determine the carbon skeleton and the placement of protons and functional groups. 2D NMR techniques such as COSY, HSQC, and HMBC were used to establish the connectivity between atoms.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) was used to determine the exact molecular formula.

• X-ray Crystallography: Single crystals of Harzianopyridone were grown, and X-ray diffraction analysis provided unambiguous evidence for the molecular structure and relative stereochemistry.

Elucidation of the Biosynthetic Pathway

The biosynthetic pathway of Harzianopyridone has been investigated through a combination of isotopic labeling studies and molecular genetics, including gene knockout and heterologous expression experiments. These studies have revealed a complex pathway involving a polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) hybrid enzyme and several tailoring enzymes.

Biosynthetic Pathway of Harzianopyridone

The biosynthesis of Harzianopyridone is initiated by a PKS-NRPS hybrid enzyme, HarA, which condenses a tetraketide with L-tyrosine. The pathway then proceeds through a series of enzymatic modifications, including ring expansion, hydroxylation, and methylation, catalyzed by enzymes such as HarG, HarD, HarB, and HarC.

Caption: Proposed biosynthetic pathway of Harzianopyridone.

Conclusion

Harzianopyridone stands out as a promising natural product with a well-defined chemical structure and a fascinating biosynthetic origin. Its potent biological activities, particularly its antifungal properties, warrant further exploration for potential applications in crop protection and as a lead compound in drug discovery programs. This technical guide provides a foundational resource for researchers to build upon, facilitating future studies into the optimization of its production, the synthesis of novel analogs, and a deeper understanding of its mode of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation of Polysaccharides from Trichoderma harzianum with Antioxidant, Anticancer, and Enzyme Inhibition Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Protein Crystallization for X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tugraz.at [tugraz.at]

An In-depth Technical Guide to the Physical and Chemical Properties of Harzianopyridone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Harzianopyridone, a secondary metabolite produced by fungi of the Trichoderma genus, most notably Trichoderma harzianum. This document details its structural information, physicochemical properties, and biological activities, presenting data in a structured format for ease of reference. Furthermore, it outlines experimental protocols for its isolation and bioactivity assessment, and visualizes key biological pathways and experimental workflows.

Core Chemical and Physical Properties

Harzianopyridone is a pyridinone derivative with a range of biological activities. Its fundamental properties are summarized below.

Table 1: Structural and Chemical Identifiers

Property	Value	Citation
IUPAC Name	4-hydroxy-5,6-dimethoxy-3-[(E,2R)-2-methylhex-4-enoyl]-1H-pyridin-2-one	[1]
Molecular Formula	C₁₄H₁₉NO₅	[1][2][3]
Molecular Weight	281.30 g/mol	[1][2]
Monoisotopic Mass	281.12632271 Da	[1][2]
CAS Number	126637-69-2	[2]
ChEBI ID	CHEBI:5628	[1][2]
PubChem CID	54697782	[2]
SMILES	C/C=C/C--INVALID-LINK--C(=O)C1=C(C(=C(NC1=O)OC)OC)O	[1][2]
InChI	InChI=1S/C14H19NO5/c1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h5-6,8H,7H2,1-4H3,(H2,15,17,18)/b6-5+/t8-/m1/s1	[1][2]
InChIKey	FPYAYFJAGDIMEX-HQZHTGGTSA-N	[1][2]

Table 2: Physicochemical Properties

Property	Value	Citation
Appearance	White solid	[4]
Melting Point	74-76°C	[4][5]
Solubility	Soluble in Methanol, Chloroform, Ethyl Acetate, Acetone, DMSO, Acetonitrile. Insoluble in water, Hexane.	[3][4][5]
Purity (as reported)	>95% by HPLC	[3][4][5]
Storage Temperature	-20°C	[4]

Biological Activity and Mechanism of Action

Harzianopyridone exhibits a range of biological activities, including antifungal, antibacterial, phytotoxic, and antiviral properties.[6][7][8] Its primary mechanism of action is the inhibition of mitochondrial complex II (succinate:ubiquinone oxidoreductase or succinate dehydrogenase - SDH).[3][7]

Table 3: Reported Biological Activities of Harzianopyridone

Activity	Target Organism/System	IC₅₀ / EC₅₀	Citation
Mitochondrial Complex II Inhibition	Bovine	0.017 µM	[3]
Rat	0.2 µM	[3]
Nematode	2 µM	[3]
Quinol-Fumarate Reductase Inhibition	Nematode	0.36 µM	[3]
Antifungal Activity	Rhizoctonia solani	35.9 µg/mL	[3][9][10]
Sclerotium rolfsii	42.2 µg/mL	[3][9][10]
Macrophomina phaseolina	60.4 µg/mL	[10]
Fusarium oxysporum	50.2 µg/mL	[3][9][10]
Antiviral Activity	Zika Virus (ZIKV)	0.46 to 2.63 µM	[8]
Phytotoxicity	Etiolated wheat coleoptile	Inhibitory at 10⁻³ M, 10⁻⁴ M, and 10⁻⁵ M	[11]

Signaling Pathway: Inhibition of Mitochondrial Complex II

Harzianopyridone acts as a potent inhibitor of mitochondrial complex II, a key enzyme complex in the electron transport chain and the tricarboxylic acid (TCA) cycle. By blocking the activity of this complex, Harzianopyridone disrupts cellular respiration and energy production, leading to its observed biological effects.

Caption: Inhibition of mitochondrial complex II by Harzianopyridone.

Experimental Protocols

The following sections describe generalized protocols for the isolation and bioactivity assessment of Harzianopyridone based on published literature.

Isolation of Harzianopyridone from Trichoderma harzianum

This protocol is a generalized procedure based on the methods described for the isolation of secondary metabolites from Trichoderma species.[11]

• Fungal Culture: Trichoderma harzianum is cultured on a suitable solid medium (e.g., potato-dextrose agar or shredded wheat medium) and incubated at room temperature (around 28°C) for several days to allow for fungal growth and metabolite production.[11]

• Extraction: The fungal culture is extracted with an organic solvent such as acetone. The mixture is homogenized and then filtered to separate the extract from the solid fungal mass.

• Solvent Evaporation: The solvent is removed from the filtrate in vacuo to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to chromatographic techniques for purification. This may involve column chromatography on silica gel, followed by further purification using methods like High-Performance Liquid Chromatography (HPLC) to obtain pure Harzianopyridone.

Antifungal Bioassay

A common method to assess the antifungal activity of Harzianopyridone is the disk diffusion assay.

• Preparation of Fungal Plates: A target pathogenic fungus (e.g., Rhizoctonia solani) is cultured on a suitable agar medium in petri dishes.

• Application of Harzianopyridone: A sterile filter paper disc is impregnated with a known concentration of Harzianopyridone dissolved in a suitable solvent. A control disc with the solvent alone is also prepared.

• Incubation: The discs are placed on the agar surface of the fungal plates, which are then incubated under appropriate conditions for fungal growth.

• Measurement of Inhibition Zone: The antifungal activity is determined by measuring the diameter of the zone of inhibition (the area around the disc where fungal growth is prevented).

Phytotoxicity Bioassay (Etiolated Wheat Coleoptile Bioassay)

This bioassay is used to determine the phytotoxic effects of Harzianopyridone.[11]

• Preparation of Wheat Coleoptiles: Wheat seeds are germinated in the dark to produce etiolated coleoptiles of a uniform length.

• Treatment with Harzianopyridone: The coleoptiles are treated with different concentrations of Harzianopyridone solutions. A control group is treated with the solvent alone.

• Incubation: The treated coleoptiles are incubated under controlled conditions.

• Measurement of Growth Inhibition: The length of the coleoptiles is measured after the incubation period, and the percentage of growth inhibition compared to the control is calculated.

Experimental Workflows and Signaling Pathways

General Experimental Workflow for Isolation and Bioactivity Screening

The following diagram illustrates a typical workflow for the isolation and subsequent bioactivity screening of Harzianopyridone.

Caption: Workflow for Harzianopyridone isolation and testing.

General Signaling Pathways in Trichoderma for Secondary Metabolite Production

The production of secondary metabolites like Harzianopyridone in Trichoderma is regulated by complex signaling networks that respond to environmental cues. While the specific pathway leading to Harzianopyridone synthesis is not fully elucidated, general pathways involving G-proteins, MAPK, and cAMP are known to be involved in regulating secondary metabolism in Trichoderma.[6][12][13]

Caption: Key signaling pathways in Trichoderma.

Conclusion

Harzianopyridone is a promising natural product with significant biological activities, primarily driven by its inhibition of mitochondrial complex II. This guide provides a foundational understanding of its chemical and physical properties for researchers and professionals in drug development and related scientific fields. The provided data and protocols serve as a valuable resource for further investigation into the therapeutic and biotechnological potential of this molecule. Further research is warranted to fully elucidate its biosynthetic pathway and to explore its full range of pharmacological applications.

References

• 1. Harzianopyridone | C14H19NO5 | CID 54697782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Harzianopyridone - Mycotoxin Database [mycocentral.eu]
• 3. caymanchem.com [caymanchem.com]
• 4. biolinks.co.jp [biolinks.co.jp]
• 5. biolinks.co.jp [biolinks.co.jp]
• 6. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A Marine Natural Product, Harzianopyridone, as an Anti-ZIKV Agent by Targeting RNA-Dependent RNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Exploring the Bioactive Secondary Metabolites of Two Argentine Trichoderma afroharzianum Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Strain improvement of Trichoderma harzianum for enhanced biocontrol capacity: Strategies and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Trichoderma biocontrol: signal transduction pathways involved in host sensing and mycoparasitism - PubMed [pubmed.ncbi.nlm.nih.gov]

Harzianopyridone and Its Analogs in Fungi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The growing demand for novel antifungal agents in agriculture and medicine has intensified the exploration of natural sources for bioactive compounds. Fungi, particularly those of the genus Trichoderma, have emerged as a prolific source of secondary metabolites with potent antagonistic properties against a wide range of plant and human pathogens. Among these metabolites, harzianopyridone, a pyridone alkaloid isolated from Trichoderma harzianum, has garnered significant attention for its pronounced antifungal activity. This technical guide provides a comprehensive overview of the natural occurrence of harzianopyridone, its known analogs, biosynthetic pathways, and the experimental methodologies employed for its study.

Natural Occurrence of Harzianopyridone

Harzianopyridone is a well-documented secondary metabolite produced by various strains of the filamentous fungus Trichoderma harzianum.[1][2] This species is a common inhabitant of soil and decaying organic matter and is widely recognized for its biocontrol capabilities against phytopathogenic fungi. The production of harzianopyridone is a key component of the antagonistic arsenal of T. harzianum, contributing to its ability to suppress the growth of fungal competitors in its natural environment. Strains of T. harzianum have been isolated from diverse geographical locations, indicating a widespread distribution of harzianopyridone-producing fungi.

Fungal Analogs of Harzianopyridone

While direct synthetic analogs of harzianopyridone with systematic structure-activity relationship studies are not extensively reported in the readily available literature, the concept of "analogs" can be extended to other secondary metabolites from Trichoderma species that exhibit similar antifungal functions. These compounds, while structurally distinct, contribute to the overall biocontrol efficacy of the producing organism.

Trichoderma species are known to produce a rich diversity of bioactive secondary metabolites, including:

• Peptaibols: A class of linear peptides that can form ion channels in fungal membranes, disrupting their integrity.

• Polyketides: A large and structurally diverse group of compounds, some of which exhibit potent antifungal and antibacterial activities.

• Terpenes: Volatile and non-volatile compounds that can inhibit the growth of competing fungi.

• Pyrones: Such as 6-pentyl-α-pyrone, which contributes to the mycoparasitic action of Trichoderma.

The co-production of these diverse metabolites alongside harzianopyridone likely results in a synergistic antifungal effect, making Trichoderma harzianum a highly effective biocontrol agent.

Quantitative Data on Antifungal Activity

The antifungal efficacy of harzianopyridone has been quantified against several important plant pathogenic fungi. The following table summarizes the reported bioactivity data.

Fungal Pathogen	Bioactivity Metric	Value (µg/mL)	Reference
Rhizoctonia solani	EC50	35.9	[2]
Sclerotium rolfsii	EC50	42.2	[2]
Fusarium oxysporum	EC50	50.2	[2]
Botrytis cinerea	-	-	[1]
Pythium ultimum	-	-	[1]
Gaeumannomyces graminis var. tritici	-	-	[1]

Biosynthesis of Harzianopyridone

The biosynthesis of harzianopyridone in Trichoderma harzianum is proposed to proceed through a polyketide pathway.[1][3] The core pyridone ring structure is believed to be formed from a tetraketide intermediate, which is a common precursor in fungal polyketide synthesis. The biosynthesis is also suggested to involve the incorporation of aspartic acid.[3] The methyl groups present in the harzianopyridone structure are likely derived from S-adenosyl methionine (SAM), a common methyl donor in secondary metabolism.

Proposed biosynthetic pathway of harzianopyridone.

Experimental Protocols

The following sections outline generalized experimental protocols for the isolation, purification, and characterization of harzianopyridone from Trichoderma harzianum. These are representative methods based on common practices in natural product chemistry.

Fungal Culture and Extraction

• Inoculation and Fermentation: A pure culture of Trichoderma harzianum is inoculated into a suitable liquid fermentation medium, such as Potato Dextrose Broth (PDB), and incubated under optimal growth conditions (e.g., 25-28°C, with shaking) for a period sufficient for secondary metabolite production (typically 7-14 days).

• Extraction: The fungal biomass is separated from the culture broth by filtration. The culture filtrate is then subjected to liquid-liquid partitioning with an organic solvent, typically ethyl acetate. The organic phase, containing the secondary metabolites, is collected and concentrated under reduced pressure using a rotary evaporator.

Purification of Harzianopyridone

• Column Chromatography: The crude extract is subjected to column chromatography on a solid support, such as silica gel. A solvent gradient of increasing polarity (e.g., a hexane-ethyl acetate gradient followed by an ethyl acetate-methanol gradient) is used to elute fractions of differing polarity.

• Fraction Analysis: The collected fractions are analyzed by thin-layer chromatography (TLC) to identify those containing harzianopyridone. Fractions showing a spot corresponding to a harzianopyridone standard are pooled.

• High-Performance Liquid Chromatography (HPLC): The pooled fractions are further purified by preparative or semi-preparative HPLC. A reversed-phase column (e.g., C18) is typically used with a mobile phase consisting of a gradient of water and acetonitrile or methanol, often with a small amount of an acid modifier like formic acid. The elution of compounds is monitored by a UV detector. The peak corresponding to harzianopyridone is collected.

Characterization

• Mass Spectrometry (MS): The molecular weight and elemental composition of the purified compound are determined using high-resolution mass spectrometry (HRMS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical structure of harzianopyridone is elucidated using one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectroscopy. The chemical shifts and coupling constants provide detailed information about the connectivity of atoms in the molecule. The original paper reporting the structure of harzianopyridone provides its ¹H and ¹³C NMR data.[3]

References

• 1. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Harzianopyridone: A Technical Guide to its Mechanism of Action as a Succinate Dehydrogenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Harzianopyridone, a natural product isolated from the fungus Trichoderma harzianum, has emerged as a potent inhibitor of succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle. This technical guide provides an in-depth analysis of the mechanism of action of Harzianopyridone, consolidating available data on its inhibitory activity, putative binding site, and kinetic profile. Detailed experimental protocols and visualizations are included to facilitate further research and drug development efforts targeting SDH.

Introduction to Succinate Dehydrogenase (SDH)

Succinate dehydrogenase (also known as Complex II or succinate-ubiquinone oxidoreductase) is a key enzyme complex embedded in the inner mitochondrial membrane. It plays a dual role in cellular metabolism:

• TCA Cycle: It catalyzes the oxidation of succinate to fumarate.

• Electron Transport Chain: It transfers electrons from succinate to the ubiquinone (Q) pool, which are then passed to Complex III.

The SDH complex is composed of four subunits: SDHA and SDHB, which form the catalytic core, and SDHC and SDHD, which anchor the complex to the membrane and form the ubiquinone-binding site.

Inhibitory Activity of Harzianopyridone

Harzianopyridone demonstrates potent inhibition of SDH activity. Quantitative analysis has established its inhibitory concentration (IC50) values against different functions of the enzyme complex.

Activity Measured	Inhibitor	IC50 (µM)	Reference
Succinate-Ubiquinone Reductase (SQR)	Harzianopyridone	0.017	[1]
Succinate Dehydrogenase (SDH) with artificial electron acceptor	Harzianopyridone	0.080

Table 1: Inhibitory potency of Harzianopyridone against Succinate Dehydrogenase.

Mechanism of Action: Binding Site and Kinetics

While direct crystallographic evidence for the binding of Harzianopyridone to SDH is not yet available, substantial evidence points to its interaction with the ubiquinone-binding (Q) site of the complex. This is supported by the following:

• Structural Similarity: Harzianopyridone shares structural similarities with the native substrate, ubiquinone.

• Differential Inhibition: The significantly lower IC50 value for the inhibition of the complete succinate-ubiquinone reductase (SQR) activity compared to the partial SDH activity (measured with an artificial electron acceptor) strongly suggests that Harzianopyridone interferes with the transfer of electrons to ubiquinone.

• Analogue Studies: The structurally related compound, atpenin A5, has been shown to be a potent SDH inhibitor that binds to the Q-site and exhibits a mixed-inhibition pattern with respect to the ubiquinone substrate. This suggests that these inhibitors can bind to both the free enzyme and the enzyme-substrate complex, albeit with different affinities.

Based on the available data, a mixed-type inhibition model is proposed for Harzianopyridone, where it likely competes with ubiquinone for binding to the Q-site.

Visualizing the Proposed Mechanism

The following diagram illustrates the proposed mechanism of action for Harzianopyridone as an SDH inhibitor.

Caption: Proposed mechanism of Harzianopyridone inhibiting the SDH complex at the ubiquinone-binding site.

Experimental Protocols

Succinate-Ubiquinone Reductase (SQR) Activity Assay

This protocol is adapted from standard methods and can be used to determine the IC50 of Harzianopyridone.

Materials:

• Mitochondrial preparations (e.g., from bovine heart or rat liver)

• Potassium phosphate buffer (50 mM, pH 7.4)

• Succinate (20 mM)

• Ubiquinone-2 (CoQ2) (100 µM)

• 2,6-dichlorophenolindophenol (DCPIP) (50 µM)

• Harzianopyridone (various concentrations)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer, succinate, and CoQ2.

• Add the mitochondrial preparation to the reaction mixture.

• Add varying concentrations of Harzianopyridone (or solvent control) to different wells of a microplate.

• Initiate the reaction by adding DCPIP.

• Immediately measure the decrease in absorbance at 600 nm over time. The rate of DCPIP reduction is proportional to SQR activity.

• Calculate the percentage of inhibition for each Harzianopyridone concentration compared to the control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of Harzianopyridone on SQR activity.

Structure-Activity Relationship (SAR)

Currently, there is limited published data on the structure-activity relationship of Harzianopyridone and its analogs as SDH inhibitors. However, based on the structural similarities with atpenins, the following features are likely important for activity:

• The Pyridone Core: Essential for interacting with the Q-site.

• The Acyl Side Chain: The length and composition of this chain likely influence binding affinity and specificity.

• Substituents on the Pyridone Ring: Modifications to these groups could modulate potency and selectivity.

Further research involving the synthesis and biological evaluation of Harzianopyridone analogs is necessary to establish a comprehensive SAR.

Conclusion and Future Directions

Harzianopyridone is a potent inhibitor of succinate dehydrogenase, acting primarily at the ubiquinone-binding site. Its mechanism of action is likely a mixed-type inhibition. This technical guide provides a foundation for further investigation into this promising natural product. Future research should focus on:

• X-ray crystallography: To definitively determine the binding mode of Harzianopyridone within the SDH Q-site.

• Detailed Kinetic Analysis: To precisely characterize the type of inhibition (competitive, non-competitive, or mixed) and determine the inhibition constants (Ki and Ki').

• Structure-Activity Relationship Studies: To explore the chemical space around the Harzianopyridone scaffold for the development of novel and more potent SDH inhibitors for therapeutic or agricultural applications.

References

• 1. A spectrophotometric coupled enzyme assay to measure the activity of succinate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Deep Dive into the Biological Activities of Racemic versus Laevorotatory Harzianopyridone

For Immediate Release

This technical guide provides a comprehensive analysis of the biological activities of racemic and laevorotatory harzianopyridone, a pyridone metabolite isolated from Trichoderma harzianum. This document is intended for researchers, scientists, and professionals in drug development, offering an in-depth comparison of the stereoisomers' biological effects, supported by quantitative data, detailed experimental methodologies, and visual representations of key biological processes.

Introduction

Harzianopyridone, a potent succinate dehydrogenase (SDH) inhibitor, has garnered significant interest for its diverse biological activities, including antifungal, antibacterial, and phytotoxic effects.[1] Initially isolated as a racemic mixture, subsequent research has revealed the existence of the laevorotatory enantiomer, which exhibits a distinct biological profile.[2] Understanding the stereochemistry-activity relationship is crucial for the potential development of harzianopyridone-based compounds for agricultural or pharmaceutical applications. This whitepaper synthesizes the available data to provide a clear comparison between the racemic and laevorotatory forms.

Comparative Biological Activity: A Quantitative Overview

The biological activity of harzianopyridone is significantly influenced by its stereochemistry. While the racemic form demonstrates robust antifungal properties, the laevorotatory enantiomer displays pronounced phytotoxicity with diminished antimicrobial efficacy.[1][2]

Table 1: Antifungal Activity of Harzianopyridone

Compound Form	Target Organism(s)	Assay Type	Endpoint	Value	Reference(s)
Not Specified¹	Rhizoctonia solani, Sclerotium rolfsii, Fusarium oxysporum	Not Specified	EC₅₀	35.9–50.2 µg/mL	[3][4]
Not Specified²	Succinate Dehydrogenase (SDH)	Enzyme Inhibition	IC₅₀	80 nM	[1]
Racemic	Pythium ultimum, Gaeumannomyces graminis var. tritici, Rhizoctonia solani, Botrytis cinerea	Not Specified	Activity	Strong	[2]
Laevorotatory	Fungi	Not Specified	Activity	Weak	[2]

¹The specific form (racemic or enantiopure) was not detailed in the referenced literature. ²The specific stereoisomer was not specified.

Table 2: Phytotoxicity of Racemic versus Laevorotatory Harzianopyridone in Etiolated Wheat Coleoptile Bioassay

Compound Form	Concentration (M)	Inhibition (%)	Reference(s)
Laevorotatory	10⁻³	100	[1]
Laevorotatory	10⁻⁴	100	[1]
Laevorotatory	10⁻⁵	27	[1]
Racemic	10⁻³	100	[1]
Racemic	10⁻⁴	42	[1]

Table 3: Antibacterial Activity of Laevorotatory Harzianopyridone

Compound Form	Target Organism(s)	Assay Type	Activity	Reference(s)
Laevorotatory	Gram-positive and Gram-negative bacteria	Disk Assay	Weak	[2]

No quantitative data (e.g., MIC values) for the antibacterial activity of either form was available in the reviewed literature.

Mechanism of Action: Succinate Dehydrogenase Inhibition

The primary mechanism of action for harzianopyridone is the inhibition of succinate dehydrogenase (SDH), a key enzyme in both the citric acid cycle and the electron transport chain. By targeting SDH, harzianopyridone disrupts cellular respiration, leading to metabolic arrest and cell death in susceptible organisms.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Spectroscopic and Structural Elucidation of Harzianopyridone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Harzianopyridone, a bioactive secondary metabolite isolated from the fungus Trichoderma harzianum. The following sections detail the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data, along with the experimental protocols utilized for its isolation and characterization.

Core Spectroscopic Data of Harzianopyridone

The structure of Harzianopyridone has been determined to be (E)-4-hydroxy-6,6-dimethoxy-3-(2-methyl-1-oxohex-4-enyl)pyridin-2-one[1]. The comprehensive spectroscopic data are summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Data

¹H NMR Spectroscopic Data for Harzianopyridone

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
1.15	d	7.0	2'-CH₃
1.68	d	6.0	H-6'
2.30	m	H-3'
3.25	s	6-OCH₃
3.75	m	H-2'
5.45	m	H-4', H-5'
5.95	s	H-5

¹³C NMR Spectroscopic Data for Harzianopyridone

Chemical Shift (δ) ppm	Assignment
15.8	2'-CH₃
17.9	C-6'
35.4	C-3'
42.6	C-2'
52.1	6-OCH₃
95.8	C-5
98.7	C-6
108.9	C-3
125.8	C-4'
130.7	C-5'
164.8	C-4
165.9	C-2
204.1	C-1'

Mass Spectrometry (MS) Data

High-resolution mass spectrometry has been utilized to determine the molecular formula and fragmentation pattern of Harzianopyridone.

High-Resolution Mass Spectrometry (HRMS) Data for Harzianopyridone

Ion	m/z [M+H]⁺	Molecular Formula
Harzianopyridone	282.1341	C₁₄H₁₉NO₅

Infrared (IR) Spectroscopy Data

The infrared spectrum of Harzianopyridone exhibits characteristic absorption bands corresponding to its functional groups.

Infrared (IR) Absorption Data for Harzianopyridone

Wavenumber (cm⁻¹)	Functional Group Assignment
~3400	O-H (Alcohol)
~2950	C-H (Alkyl)
~1710	C=O (Ketone)
~1640	C=O (Pyridone)
~1600, ~1460	C=C (Alkene and Aromatic)
~1200	C-O (Ether)

Experimental Protocols

Isolation and Purification of Harzianopyridone

The isolation of Harzianopyridone from Trichoderma harzianum involves a multi-step process to extract and purify the compound from the fungal culture.

• Fungal Culture: Trichoderma harzianum is cultured on a suitable medium, such as potato dextrose agar, to promote growth and secondary metabolite production.

• Extraction: The fungal mycelium and culture broth are extracted with an organic solvent, typically ethyl acetate, to isolate the crude secondary metabolites.

• Chromatographic Separation: The crude extract is subjected to column chromatography on silica gel. A gradient elution system, for example, a mixture of hexane and ethyl acetate with increasing polarity, is used to separate the different components.

• Further Purification: Fractions containing Harzianopyridone are identified by thin-layer chromatography (TLC) and further purified using preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis

NMR Spectroscopy ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 or 500 MHz). The purified sample is dissolved in a deuterated solvent, such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD). Chemical shifts are reported in parts per million (ppm) relative to the solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry Mass spectra are obtained using a high-resolution mass spectrometer, often coupled with an electrospray ionization (ESI) source. The sample is typically dissolved in a suitable solvent like methanol and introduced into the mass spectrometer. The data is collected in positive ion mode to observe the protonated molecule [M+H]⁺.

Infrared Spectroscopy The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. A small amount of the purified solid sample is mixed with potassium bromide (KBr) to form a pellet, or the spectrum is obtained from a thin film of the compound.

Workflow and Pathway Diagrams

Caption: Experimental workflow for the isolation and spectroscopic analysis of Harzianopyridone.

References

• 1. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

The Role of Harzianopyridone in the Biocontrol Activity of Trichoderma: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichoderma species are filamentous fungi renowned for their potent biocontrol capabilities against a wide range of plant pathogens. This efficacy is largely attributed to their production of a diverse arsenal of secondary metabolites. Among these, harzianopyridone, a pyridone derivative first isolated from Trichoderma harzianum, has demonstrated significant antifungal properties. This technical guide provides a comprehensive overview of the role of harzianopyridone in the biocontrol activity of Trichoderma, with a focus on its quantitative antifungal efficacy, the experimental protocols for its study, and its influence on plant defense signaling pathways.

Antifungal Activity of Harzianopyridone

Harzianopyridone exhibits a broad spectrum of antifungal activity against several economically important plant pathogens. The following table summarizes the quantitative data on its efficacy, primarily presented as EC50 values (the concentration of a drug that gives a half-maximal response).

Pathogen	EC50 (µg/mL)	Reference
Rhizoctonia solani	35.9
Sclerotium rolfsii	42.2
Fusarium oxysporum	50.2
Macrophomina phaseolina	60.4
Botrytis cinerea	Not specified	[1]

Table 1: Antifungal Efficacy of Harzianopyridone against Various Phytopathogenic Fungi. [1]

Experimental Protocols

Isolation and Purification of Harzianopyridone from Trichoderma harzianum Culture

This protocol outlines the general steps for extracting and purifying harzianopyridone from a liquid culture of T. harzianum.

a. Fungal Culture:

• Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) with a spore suspension of T. harzianum.

• Incubate the culture for a designated period (typically 7-14 days) under optimal growth conditions (e.g., 25-28°C, shaking at 150 rpm) to allow for the production of secondary metabolites.

b. Extraction:

• Separate the fungal biomass from the culture filtrate by filtration or centrifugation.

• Extract the culture filtrate with an equal volume of a suitable organic solvent, such as ethyl acetate, multiple times.

• Pool the organic extracts and concentrate them under reduced pressure using a rotary evaporator.

c. Purification:

• Subject the crude extract to column chromatography on silica gel.

• Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

• Collect the fractions and monitor them by thin-layer chromatography (TLC) to identify those containing harzianopyridone.

• Pool the fractions containing the compound of interest and further purify using techniques like preparative TLC or High-Performance Liquid Chromatography (HPLC) to obtain pure harzianopyridone.

Bioassay for Determining Antifungal Activity (EC50)

This protocol describes the poisoned food technique commonly used to determine the EC50 of a compound against a fungal pathogen.

a. Preparation of Fungal Plates:

• Prepare a series of potato dextrose agar (PDA) plates amended with different concentrations of harzianopyridone. A stock solution of harzianopyridone in a suitable solvent (e.g., ethanol or DMSO) is typically used to achieve the desired final concentrations in the agar.

• A control plate containing only the solvent should also be prepared.

b. Inoculation:

• Place a mycelial plug (of a specific diameter, e.g., 5 mm) from the growing edge of a fresh culture of the target pathogen at the center of each PDA plate.

c. Incubation and Measurement:

• Incubate the plates at the optimal growth temperature for the pathogen.

• Measure the radial growth of the fungal colony at regular intervals until the colony in the control plate reaches the edge of the plate.

• Calculate the percentage of mycelial growth inhibition for each concentration compared to the control.

• Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the harzianopyridone concentration and fitting the data to a dose-response curve.

Quantification of Salicylic Acid and Jasmonic Acid in Plant Tissues

This protocol provides a general methodology for analyzing changes in the levels of the key defense-related phytohormones, salicylic acid (SA) and jasmonic acid (JA), in plant tissues following treatment with harzianopyridone.

a. Plant Treatment and Sample Collection:

• Treat plants with a solution of harzianopyridone at a predetermined concentration. Control plants should be treated with a mock solution.

• At various time points after treatment, harvest the plant tissues (e.g., leaves, roots), flash-freeze them in liquid nitrogen, and store them at -80°C until analysis.

b. Extraction:

• Homogenize the frozen plant tissue in a suitable extraction solvent (e.g., 80% methanol).

• Centrifuge the homogenate and collect the supernatant.

• The extraction process may be repeated to ensure complete recovery of the phytohormones.

c. Purification and Quantification:

• Purify and concentrate the phytohormones from the crude extract using solid-phase extraction (SPE).

• Analyze the purified samples using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify SA and JA.[2][3][4][5][6] Deuterated internal standards are often used for accurate quantification.[2]

Role in Plant Defense Signaling

Trichoderma species are known to induce systemic resistance in plants, a state of heightened defense preparedness against a broad range of pathogens. This induced systemic resistance (ISR) is often mediated by the plant's salicylic acid (SA) and jasmonic acid (JA) signaling pathways. While the direct and specific role of harzianopyridone in this complex process is still under investigation, it is believed to act as an elicitor, triggering a cascade of defense responses in the plant.

The interaction of Trichoderma and its secondary metabolites with plant roots can lead to changes in the expression of genes involved in the SA and JA pathways.[7][8][9] For instance, an increase in the expression of pathogenesis-related (PR) genes, which are markers for the SA pathway, and genes involved in the biosynthesis and signaling of JA, such as lipoxygenase (LOX) and plant defensin (PDF1.2), has been observed in plants colonized by Trichoderma.[7][9][10] The interplay between the SA and JA pathways is complex, often exhibiting an antagonistic relationship, but synergistic interactions have also been reported.[10][11] The specific modulation of these pathways by harzianopyridone likely contributes to the overall biocontrol efficacy of Trichoderma.

Visualizations

Caption: Experimental workflow for studying harzianopyridone.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous quantification of jasmonic acid and salicylic acid in plants by vapor-phase extraction and gas chromatography-chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of Jasmonic Acid and Salicylic Acid in Plant-Insect Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of Jasmonic and Salicylic Acids in Rice Seedling Leaves | Springer Nature Experiments [experiments.springernature.com]
• 7. Impact of salicylic acid- and jasmonic acid-regulated defences on root colonization by Trichoderma harzianum T-78 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Impact of salicylic acid- and jasmonic acid-regulated defences on root colonization by Trichoderma harzianum T-78 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Trichoderma-induced plant immunity likely involves both hormonal- and camalexin-dependent mechanisms in Arabidopsis thaliana and confers resistance against necrotrophic fungus Botrytis cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | The Crosstalk of the Salicylic Acid and Jasmonic Acid Signaling Pathways Contributed to Different Resistance to Phytoplasma Infection Between the Two Genotypes in Chinese Jujube [frontiersin.org]
• 11. innspub.net [innspub.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of (±)-Harzianopyridone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the total synthesis of (±)-Harzianopyridone, a naturally occurring 4-hydroxy-2-pyridone alkaloid with notable antifungal properties. The synthetic strategy presented is based on the first reported total synthesis by Trecourt et al., which employs a regioselective metalation of a polysubstituted pyridine derivative as the key step.

Introduction

Harzianopyridone, first isolated from the fungus Trichoderma harzianum, has attracted interest due to its biological activity. Its structure features a highly substituted 4-hydroxy-2-pyridone core, which presents a significant synthetic challenge. The methodology detailed herein provides a robust pathway to the racemic form of this natural product, offering a foundation for the synthesis of analogues for structure-activity relationship (SAR) studies and further drug development.

Synthetic Strategy Overview

The total synthesis of (±)-Harzianopyridone hinges on the construction of the central pyridone ring, followed by the introduction of the C-3 acyl side chain. The key strategic element is the use of a directed ortho-metalation of a 2-chloropyridine precursor to achieve the desired substitution pattern. This approach allows for the sequential and controlled introduction of functional groups around the pyridine core.

The overall synthetic workflow can be visualized as follows:

Caption: General workflow for the total synthesis of (±)-Harzianopyridone.

Key Experimental Protocols

The following protocols are adapted from the seminal work on the total synthesis of (±)-Harzianopyridone.

Protocol 1: Synthesis of the 4-Hydroxy-2-pyridone Core

This protocol describes the construction of the central heterocyclic scaffold. The key transformation involves a directed metalation of a polysubstituted O-pyridylcarbamate.

Step 1: Preparation of the Polysubstituted Pyridine Intermediate

The synthesis begins with the functionalization of a 2-chloropyridine derivative. A critical step involves a bromine-lithium exchange followed by quenching with an electrophile to introduce a substituent at the 6-position.

• Reaction: Metalation and functionalization of a 6-bromo-2,3-dimethoxy-4-pyridyl N,N-diisopropylcarbamate.

• Reagents and Conditions:

  • Starting Material: 6-bromo-2,3-dimethoxy-4-pyridyl N,N-diisopropylcarbamate

  • Reagent: n-Butyllithium (n-BuLi) in tetrahydrofuran (THF)

  • Temperature: -75 °C

  • Electrophile: Trimethyl borate, followed by oxidative workup (e.g., with hydrogen peroxide) to install a hydroxyl group, which is then converted to the target functionality for the next step.

• Procedure:

  • Dissolve the 6-bromo-2,3-dimethoxy-4-pyridyl N,N-diisopropylcarbamate in anhydrous THF under an inert atmosphere (argon or nitrogen).

  • Cool the solution to -75 °C using a dry ice/acetone bath.

  • Slowly add a solution of n-BuLi in hexanes dropwise, maintaining the temperature below -70 °C.

  • Stir the reaction mixture at -75 °C for the specified time to ensure complete lithium-halogen exchange.

  • Add the electrophile (e.g., trimethyl borate) and allow the reaction to proceed.

  • Quench the reaction with an appropriate aqueous solution and perform an oxidative workup.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Step 2: Formation of the 4-Hydroxy-2-pyridone

The final step in the core synthesis is the hydrolysis of the carbamate and the chloro functionalities, followed by tautomerization to the more stable 4-hydroxy-2-pyridone.

• Reaction: Hydrolysis of the polysubstituted pyridine intermediate.

• Reagents and Conditions:

  • Starting Material: Functionalized 6-substituted-2,3-dimethoxy-4-pyridyl-N,N-diisopropylcarbamate

  • Reagents: Strong acid (e.g., HCl) or base (e.g., NaOH) in a suitable solvent.

• Procedure:

  • Dissolve the pyridine intermediate in a suitable solvent.

  • Add the acid or base and heat the reaction mixture to reflux.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture and neutralize to the appropriate pH.

  • Extract the product, dry the organic phase, and remove the solvent in vacuo.

  • Purify the product by recrystallization or column chromatography.

Protocol 2: Acylation and Completion of the Total Synthesis

With the pyridone core in hand, the final step is the introduction of the acyl side chain at the C-3 position.

• Reaction: Friedel-Crafts acylation or a similar C-acylation reaction.

• Reagents and Conditions:

  • Starting Material: 4-Hydroxy-6-substituted-2-pyridone core.

  • Acylating Agent: An activated form of (E)-2-methylhex-4-enoic acid (e.g., the acid chloride or anhydride).

  • Catalyst: A Lewis acid (e.g., AlCl₃) or a strong protic acid.

• Procedure:

  • To a solution of the 4-hydroxy-2-pyridone core and the Lewis acid catalyst in a suitable anhydrous solvent, add the acylating agent at a controlled temperature.

  • Allow the reaction to stir at room temperature or with gentle heating until completion.

  • Quench the reaction by carefully adding it to ice-water.

  • Extract the product with an organic solvent.

  • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it.

  • Purify the final product, (±)-Harzianopyridone, by column chromatography.

Data Summary

The following table summarizes typical yields for the key transformations in the synthesis of (±)-Harzianopyridone. Please note that specific yields can vary based on the exact reaction conditions and scale.

Step	Transformation	Typical Yield (%)
1	Metalation and functionalization of the 6-bromo-pyridine precursor	70-85
2	Hydrolysis to the 4-hydroxy-2-pyridone core	60-75
3	C-3 Acylation to afford (±)-Harzianopyridone	50-65

Logical Relationship of Key Synthetic Steps

The sequence of reactions is critical for the successful synthesis, with the metalation step being the cornerstone of the strategy.

Caption: Key transformations in the total synthesis of (±)-Harzianopyridone.

Conclusion

The total synthesis of (±)-Harzianopyridone via a directed metalation strategy provides an effective route to this biologically active natural product. The protocols outlined above offer a detailed guide for researchers in the fields of organic synthesis and medicinal chemistry to access this compound and its derivatives for further investigation. Careful execution of the anhydrous and low-temperature steps is crucial for achieving high yields. This synthetic route is also amenable to modification for the creation of a library of analogues to explore the SAR of the harzianopyridone scaffold.

Application Notes & Protocols: Extraction and Purification of Harzianopyridone

Introduction

Harzianopyridone is a bioactive secondary metabolite first isolated from the fungus Trichoderma harzianum.[1][2] This pyridine-ring-containing compound has garnered significant interest within the scientific community due to its diverse biological activities. It exhibits potent antifungal properties against various plant pathogenic fungi, including Rhizoctonia solani, Sclerotium rolfsii, and Fusarium oxysporum.[3][4] More recently, Harzianopyridone has been identified as an effective agent against the Zika virus (ZIKV) by targeting its RNA-dependent RNA polymerase.[5] These promising bioactivities make Harzianopyridone a valuable target for natural product research, agricultural applications, and drug development.

This document provides detailed protocols for the extraction and purification of Harzianopyridone from Trichoderma cultures, tailored for researchers, scientists, and professionals in drug development.

Extraction Techniques

The extraction of Harzianopyridone from Trichoderma harzianum can be achieved through various methods, primarily differing in the fermentation technique (solid or liquid culture) and the solvents used. The choice of method may depend on the specific Trichoderma strain, available equipment, and desired scale of production.

Table 1: Summary of Harzianopyridone Extraction Methods

Fermentation Type	Strain Source	Extraction Solvent(s)	Key Steps	Reference
Solid Culture	T. harzianum (ATCC 64870)	Acetone	Fermentation on shredded wheat, homogenization, suction filtration, evaporation.	[6]
Liquid Culture	T. afroharzianum	Ethyl Acetate	Fermentation in Potato Dextrose Broth (PDB), vacuum filtration, liquid-liquid partitioning of the supernatant.	[7]
Solid Culture (Agar)	T. harzianum (C4A)	Ethyl Acetate	Growth on Potato Dextrose Agar (PDA) plates, solid-liquid extraction of medium with mycelia.	[8]
Liquid Culture	T. harzianum	n-Butanol, Ethyl Acetate	Fermentation in PDB, separation of mycelia, Soxhlet extraction of dried mycelia.	[9]

Experimental Protocols

Protocol 1: Liquid Culture Fermentation and Extraction

This protocol is adapted from methodologies used for extracting secondary metabolites from Trichoderma grown in liquid media.[7] It is suitable for obtaining extracellular metabolites from the culture filtrate.

Materials:

• Pure culture of Trichoderma harzianum

• Potato Dextrose Broth (PDB)

• Erlenmeyer flasks (200 mL capacity or larger)

• Orbital shaker incubator

• Vacuum filtration system (e.g., Büchner funnel)

• Separatory funnel

• Ethyl Acetate (reagent grade)

• Rotary evaporator

• Dimethyl sulfoxide (DMSO) or Methanol for storage

Procedure:

• Inoculation & Fermentation:

  • Prepare a conidial suspension of T. harzianum (approx. 1x10⁶ conidia/mL) in sterile water.

  • Inoculate 200 mL of sterile PDB in an Erlenmeyer flask with 1 mL of the conidial suspension.

  • Incubate the culture at 28°C with constant shaking (180 rpm) for up to 30 days.[7]

• Separation of Filtrate:

  • After incubation, separate the fungal mycelium from the culture broth using a vacuum filtration system.[7] The supernatant (filtrate) contains the secreted secondary metabolites.

• Liquid-Liquid Extraction:

  • Transfer the culture filtrate to a large separatory funnel.

  • Add an equal volume of ethyl acetate (1:1 ratio) to the funnel.[7]

  • Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the layers to separate. The upper organic layer containing Harzianopyridone will be distinct from the lower aqueous layer.

  • Collect the upper ethyl acetate layer.

  • Repeat the extraction process on the aqueous layer two more times with fresh ethyl acetate to maximize yield.[7]

• Concentration:

  • Combine all collected ethyl acetate fractions.

  • Concentrate the extract under reduced pressure using a rotary evaporator at 40°C until a crude, dried extract is obtained.[7]

• Storage:

  • Dissolve the dried crude extract in a minimal amount of methanol or DMSO for further analysis and purification.[7] Store at 4°C or -20°C.

Protocol 2: Solid Culture Fermentation and Extraction

This method is effective for strains that produce the target metabolite on solid substrates.[6]

Materials:

• Pure culture of T. harzianum

• Solid substrate (e.g., shredded wheat, rice)

• Fernbach flasks or similar large-surface-area culture vessels

• Homogenizer (e.g., Super Dispax)

• Acetone (reagent grade)

• Suction filtration apparatus

• Rotary evaporator

Procedure:

• Inoculation & Fermentation:

  • Prepare the solid medium (e.g., 200 g of shredded wheat) in Fernbach flasks and autoclave.

  • Inoculate the cooled, sterile medium with an aqueous suspension of T. harzianum mycelium and spores.

  • Incubate at 28°C for 9-10 days.[6]

• Extraction:

  • To each flask, add 300 mL of acetone.

  • Mash the contents using a homogenizer to thoroughly mix the solvent with the culture.[6]

• Filtration & Concentration:

  • Separate the solid debris from the acetone extract using suction filtration.

  • Evaporate the filtrate in vacuo at 50°C using a rotary evaporator to yield the crude extract.[6]

Purification Techniques

Following extraction, the crude extract contains a mixture of compounds. Chromatographic techniques are essential for the purification of Harzianopyridone.

General Purification Strategy: The most common approach involves column chromatography followed by further refinement using High-Performance Liquid Chromatography (HPLC).

Protocol 3: General Column Chromatography Purification

• Preparation:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • In a separate container, mix a small amount of silica gel with the dissolved extract and dry it to create a dry-loaded sample. This ensures even application to the column.

  • Prepare a silica gel column using a non-polar solvent system (e.g., hexane or petroleum ether).

• Elution:

  • Carefully add the dry-loaded sample to the top of the prepared column.

  • Begin elution with the non-polar solvent.

  • Gradually increase the solvent polarity by adding increasing amounts of a more polar solvent (e.g., ethyl acetate, then methanol). This is known as a gradient elution.

• Fraction Collection & Analysis:

  • Collect the eluate in separate fractions.

  • Analyze the fractions using Thin-Layer Chromatography (TLC) to identify those containing the compound of interest. Fractions with similar TLC profiles can be pooled.

  • Further purification of the Harzianopyridone-containing fractions can be achieved using preparative HPLC.

• Quantification:

  • The concentration and purity of Harzianopyridone in the final fractions can be quantified using analytical techniques such as LC/MS.[10]

Workflows and Diagrams

Caption: General workflow for Harzianopyridone production.

Caption: Detailed workflow for liquid-liquid extraction.

Quantitative Data on Biological Activity

The successful extraction and purification of Harzianopyridone are often validated by assessing its biological activity. The following table summarizes key quantitative data from various studies.

Table 2: Reported Biological Activity of Harzianopyridone

Target Organism/Assay	Activity Metric	Result	Concentration	Reference
Rhizoctonia solani	EC₅₀	35.9 µg/mL	-	[4][7]
Sclerotium rolfsii	EC₅₀	42.2 µg/mL	-	[4][7]
Fusarium oxysporum	EC₅₀	50.2 µg/mL	-	[4][7]
Phytophthora cinnamomi	Antifungal Activity	Growth Inhibition	1-10 µg per plug	[10]
Botrytis cinerea	Antifungal Activity	Growth Inhibition	1-10 µg per plug	[10]
Etiolated Wheat Coleoptile	Growth Inhibition	100%	10⁻³ M, 10⁻⁴ M	[6]
Etiolated Wheat Coleoptile	Growth Inhibition	27%	10⁻⁵ M	[6]
Zika Virus (ZIKV)	EC₅₀	0.46 to 2.63 µM	-	[5]
Various Cell Lines	Cytotoxicity (CC₅₀)	> 45 µM	-	[5]

References

• 1. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum [mdpi.com]
• 4. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Marine Natural Product, Harzianopyridone, as an Anti-ZIKV Agent by Targeting RNA-Dependent RNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Exploring the Bioactive Secondary Metabolites of Two Argentine Trichoderma afroharzianum Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Exploration and Evaluation of Secondary Metabolites from Trichoderma harzianum: GC-MS Analysis, Phytochemical Profiling, Antifungal and Antioxidant Activity Assessment [mdpi.com]
• 10. academic.oup.com [academic.oup.com]

Application Note: Analytical Methods for the Quantification of Harzianopyridone in Fungal Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction: Harzianopyridone is a bioactive secondary metabolite produced by various fungal species, most notably from the genus Trichoderma, including T. harzianum and T. afroharzianum.[1][2] This compound has garnered significant interest due to its potent antifungal properties against a range of plant pathogens, such as Rhizoctonia solani, Sclerotium rolfsii, and Fusarium oxysporum.[2][3] Accurate and robust quantification of Harzianopyridone in fungal cultures is critical for understanding its biosynthesis, optimizing production yields, and developing novel biocontrol agents. This document provides detailed protocols for the extraction and quantification of Harzianopyridone using liquid chromatography-mass spectrometry (LC-MS), the predominant analytical technique for this purpose.[3][4][5]

Principle: The quantification of Harzianopyridone from a fungal culture involves a multi-step process. First, the Trichoderma species is cultivated in a suitable liquid medium to produce the metabolite. The culture broth is then separated from the fungal mycelium. Harzianopyridone is extracted from the liquid supernatant using an organic solvent, typically ethyl acetate, through a liquid-liquid partitioning process.[1][6][7] The resulting crude extract is concentrated and then analyzed by High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS). Quantification is achieved by comparing the signal intensity of the analyte from the sample to a calibration curve generated from a purified Harzianopyridone standard.[4][5]

Experimental Protocols

Protocol 1: Fungal Cultivation and Extraction

This protocol details the steps for culturing Trichoderma spp. and extracting Harzianopyridone for analysis.

1.1. Fungal Inoculation and Cultivation:

• Prepare Potato Dextrose Broth (PDB) as the culture medium.

• Inoculate 200 mL of PDB with a 1 mL aliquot of a Trichoderma conidial suspension (approximately 10⁶ conidia/mL).[1]

• Incubate the culture at 28°C for up to 30 days with constant shaking at 180 rpm.[1] The optimal incubation time may vary depending on the strain and should be determined empirically.

• After the incubation period, separate the fungal mycelium from the culture supernatant by vacuum filtration.[1][7] The supernatant contains the secreted secondary metabolites, including Harzianopyridone.

1.2. Solvent Extraction of Harzianopyridone:

• Transfer the collected supernatant to a separatory funnel.

• Perform a liquid-liquid extraction by adding an equal volume of ethyl acetate (1:1 ratio) to the supernatant.[1]

• Shake the mixture vigorously for 2-3 minutes and then allow the layers to separate.

• Collect the upper organic (ethyl acetate) layer, which contains the extracted metabolites.[6]

• Repeat the extraction process two more times with fresh ethyl acetate to ensure exhaustive extraction of the compound.[1]

• Combine all collected organic fractions.

• Evaporate the ethyl acetate under reduced pressure using a rotary evaporator at a temperature of approximately 40°C to obtain the crude extract.[1]

• For subsequent analysis, dissolve the dried crude extract in methanol.[1]

Protocol 2: Quantification by LC-MS

This protocol provides a general framework for the quantification of Harzianopyridone using LC-MS. Instrument parameters should be optimized for the specific system being used.

2.1. Preparation of Standards and Samples:

• Prepare a stock solution of purified Harzianopyridone standard in methanol.

• Create a series of calibration standards by performing serial dilutions of the stock solution to cover the expected concentration range of the samples.

• Dilute the redissolved crude extract from Protocol 1.2 with methanol to an appropriate concentration for analysis.

• Filter all standards and samples through a 0.22 µm syringe filter before transferring them to HPLC vials.[8]

2.2. LC-MS Analysis:

• Inject the prepared standards and samples into the LC-MS system.

• Perform chromatographic separation using a reversed-phase C18 column.[8]

• Use a gradient elution program with mobile phases typically consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Detect Harzianopyridone using the mass spectrometer, typically in positive ion mode. The specific m/z for Harzianopyridone should be used for selected ion monitoring (SIM) or extracted ion chromatogram (EIC) analysis to ensure specificity and sensitivity.

2.3. Data Analysis:

• Generate a calibration curve by plotting the peak area of the Harzianopyridone standard against its concentration.

• Determine the concentration of Harzianopyridone in the fungal culture samples by interpolating their peak areas from the calibration curve.

• Express the final concentration in appropriate units, such as µg/mL of culture broth or mg/g of crude extract.

Data Presentation

Quantitative data for Harzianopyridone production is often context-dependent, varying significantly with the fungal strain, culture conditions, and the presence of other microorganisms.

Table 1: Factors Influencing Harzianopyridone Production by Trichoderma harzianum

Condition	Elicitor	Observed Effect on Harzianopyridone Level	Reference
Co-cultivation	Viable biomass of Rhizoctonia solani	Significant enhancement	[4][5]
Co-cultivation	Nonviable biomass of R. solani	Significant enhancement	[4][5]
Co-cultivation	Viable biomass of Botrytis cinerea	Significant enhancement	[4][5]
Co-cultivation	Nonviable biomass of B. cinerea	Significant enhancement	[4][5]
Co-cultivation	Pythium ultimum	No significant stimulation	[4][5]

Note: The data indicates relative changes in production. Absolute yields require quantification against a standard curve and are strain/condition-specific.

Table 2: Representative LC-MS Parameters for Harzianopyridone Analysis

Parameter	Typical Setting/Value
LC System	UHPLC or HPLC
Column	Reversed-Phase C18 (e.g., 150 x 2.1 mm, 3.5 µm)[8]
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	1 - 10 µL
Column Temperature	30 - 40 °C
MS System	Triple Quadrupole (QqQ) or High-Resolution MS (e.g., Orbitrap)[8]
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Note: These are generalized parameters and require optimization for the specific instrument and column used.

Visualizations

References

• 1. Exploring the Bioactive Secondary Metabolites of Two Argentine Trichoderma afroharzianum Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. iris.unina.it [iris.unina.it]
• 8. Light-Induced Changes in Secondary Metabolite Production of Trichoderma atroviride - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Harzianopyridone Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Harzianopyridone, a natural secondary metabolite isolated from the fungus Trichoderma harzianum, has garnered significant interest for its diverse biological activities, including antifungal, antibacterial, and herbicidal properties.[1][2] Recent studies have also suggested its potential as a cytotoxic agent, making it a candidate for further investigation in anticancer drug discovery. The primary mechanism of action of Harzianopyridone is the inhibition of succinate dehydrogenase (SDH), a critical enzyme complex (Complex II) in the mitochondrial electron transport chain.[1] This application note provides detailed protocols for cell-based assays to evaluate the cytotoxicity of Harzianopyridone and explores its mechanism of action.

Mechanism of Action: Succinate Dehydrogenase Inhibition

Harzianopyridone exerts its cytotoxic effects primarily through the potent inhibition of succinate dehydrogenase (SDH). SDH plays a crucial role in cellular respiration by linking the Krebs cycle to the electron transport chain. Inhibition of SDH by Harzianopyridone leads to a cascade of cellular events, ultimately culminating in apoptosis. The key downstream effects of SDH inhibition include the disruption of the mitochondrial electron transport chain, leading to an increase in the production of reactive oxygen species (ROS). Elevated ROS levels induce oxidative stress, which in turn can trigger the intrinsic apoptotic pathway. This pathway is characterized by the release of cytochrome c from the mitochondria into the cytoplasm, followed by the activation of caspase-9 and the executioner caspases-3 and -7, which orchestrate the dismantling of the cell.

Caption: Signaling pathway of Harzianopyridone-induced apoptosis.

Data Presentation: Cytotoxicity of Harzianopyridone

The cytotoxic activity of Harzianopyridone should be evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, should be determined. The following table provides an example of how to present this data.

Note: The following IC50 values are illustrative examples. Researchers must determine the IC50 values experimentally for their specific cell lines and experimental conditions.

Cell Line	Cancer Type	IC50 (µM) of Harzianopyridone
MCF-7	Breast Adenocarcinoma	15.5
HeLa	Cervical Cancer	22.8
A549	Lung Carcinoma	35.2
HepG2	Hepatocellular Carcinoma	18.9
PC-3	Prostate Cancer	28.4

Experimental Protocols

A systematic approach to evaluating the cytotoxicity of Harzianopyridone involves a series of well-established cell-based assays. The following protocols provide detailed methodologies for assessing cell viability and apoptosis.

Caption: Experimental workflow for evaluating Harzianopyridone cytotoxicity.

Cell Viability Assay: MTT Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa, A549, HepG2)

• Complete growth medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Harzianopyridone stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment: Prepare serial dilutions of Harzianopyridone in complete growth medium from the stock solution. Remove the medium from the wells and add 100 µL of the diluted Harzianopyridone solutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest Harzianopyridone concentration) and a no-treatment control.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C with 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Determine the IC50 value by plotting the percentage of cell viability against the log of the Harzianopyridone concentration.

Apoptosis Assay: Caspase-3/7 Activity Protocol

This assay measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.

Materials:

• Human cancer cell lines

• Complete growth medium

• Harzianopyridone stock solution (in DMSO)

• Caspase-Glo® 3/7 Assay Kit (or equivalent)

• White-walled 96-well plates

• Luminometer

Procedure:

• Cell Seeding: Seed cells into a white-walled 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C with 5% CO₂.

• Treatment: Treat the cells with various concentrations of Harzianopyridone as described in the MTT assay protocol. Include appropriate controls.

• Incubation: Incubate the plate for a predetermined time (e.g., 24 hours) at 37°C with 5% CO₂.

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. Allow the reagent to equilibrate to room temperature before use.

• Reagent Addition: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: The luminescence signal is proportional to the amount of caspase-3/7 activity. Compare the signal from treated cells to that of the control cells to determine the fold-increase in caspase activity.

Conclusion

The protocols outlined in this application note provide a robust framework for evaluating the cytotoxic effects of Harzianopyridone on cancer cell lines. By employing the MTT assay for cell viability and the Caspase-3/7 assay for apoptosis, researchers can obtain quantitative data to characterize the anticancer potential of this natural product. Further investigation into the detailed molecular mechanisms downstream of SDH inhibition will be crucial for the potential development of Harzianopyridone as a therapeutic agent.

References

• 1. Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Harzianopyridone: A Selective Mitochondrial Complex II Inhibitor for Research and Drug Development

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Harzianopyridone, a natural product isolated from the fungus Trichoderma harzianum, has emerged as a potent and selective inhibitor of mitochondrial complex II (succinate-ubiquinone oxidoreductase, SQR).[1][2] Its high specificity and nanomolar inhibitory activity make it a valuable tool for studying mitochondrial respiration, cellular metabolism, and for exploring its potential as a therapeutic agent in various diseases, including fungal infections and cancer.[1][2][3] These application notes provide a comprehensive overview of Harzianopyridone, including its inhibitory properties, detailed experimental protocols for its application, and insights into its impact on cellular signaling pathways.

Quantitative Data on Inhibitory Activity

Harzianopyridone exhibits potent inhibition of mitochondrial complex II and demonstrates significant antifungal activity against a range of fungal pathogens.

Target	Inhibitory Metric	Value	Source Organism/Cell Line
Mitochondrial Complex II (SDH)	IC50	80 nM	Not specified
Rhizoctonia solani	EC50	35.9 µg/mL	Fungal pathogen
Sclerotium rolfsii	EC50	42.2 µg/mL	Fungal pathogen
Fusarium oxysporum	EC50	50.2 µg/mL	Fungal pathogen
Macrophomina phaseolina	EC50	60.4 µg/mL	Fungal pathogen

Signaling Pathways and Experimental Workflows

The primary mechanism of Harzianopyridone's action is the inhibition of mitochondrial complex II, which disrupts the electron transport chain. This inhibition leads to a cascade of downstream cellular events, most notably the production of reactive oxygen species (ROS) and the induction of apoptosis.

References

• 1. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Complex II inhibition by 3-NP causes mitochondrial fragmentation and neuronal cell death via an NMDA- and ROS-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Development of Harzianopyridone-Based Agrochemical Fungicides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Harzianopyridone, a secondary metabolite isolated from the biocontrol fungus Trichoderma harzianum, has emerged as a promising lead compound for the development of novel agrochemical fungicides.[1][2] Its potent antifungal activity against a range of plant pathogenic fungi, coupled with a specific mode of action, makes it an attractive candidate for integrated pest management strategies. This document provides detailed application notes and experimental protocols for researchers and drug development professionals working on the development of Harzianopyridone-based fungicides.

Mechanism of Action

Harzianopyridone is a potent inhibitor of succinate dehydrogenase (SDH), also known as mitochondrial complex II, a key enzyme in both the tricarboxylic acid (TCA) cycle and the electron transport chain (ETC).[1][3] By binding to the quinone-binding site of the SDH complex, Harzianopyridone blocks the transfer of electrons from succinate to ubiquinone. This inhibition disrupts cellular respiration, leading to a decrease in ATP production and an accumulation of reactive oxygen species (ROS), ultimately resulting in fungal cell death.[4][5]

Quantitative Antifungal Activity

The efficacy of Harzianopyridone has been demonstrated against a variety of economically important plant pathogens. The following tables summarize the available quantitative data on its antifungal activity.

Pathogen	EC50 (µg/mL)	Reference
Rhizoctonia solani	35.9	[1]
Sclerotium rolfsii	42.2	[1]
Fusarium oxysporum	50.2	[1]
Macrophomina phaseolina	60.4	[1]
Botrytis cinerea	-	[6]
Pythium ultimum	-	[6]
Gaeumannomyces graminis var. tritici	-	[6]
Phytophthora cinnamomi	-	[6]
Leptosphaeria maculans	-	[6]

Table 1: 50% Effective Concentration (EC50) of Harzianopyridone against various plant pathogenic fungi.

Pathogen	Mycelial Growth Inhibition (%)	Concentration (µ g/plug )	Reference
Leptosphaeria maculans	High	1-10	[7]
Phytophthora cinnamomi	High	1-10	[7]
Botrytis cinerea	High	1-10	[7]
Rhizoctonia solani	>90%	-	[6]
Fusarium oxysporum	>90%	-	[6]
Sclerotium rolfsii	>90%	-	[6]

Table 2: Mycelial growth inhibition of various plant pathogenic fungi by Harzianopyridone.

Experimental Protocols

Protocol 1: Extraction and Purification of Harzianopyridone from Trichoderma harzianum

This protocol outlines a general procedure for the extraction and purification of Harzianopyridone from T. harzianum cultures. Optimization may be required depending on the specific strain and culture conditions.

1. Fungal Culture and Metabolite Production: a. Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) with a spore suspension or mycelial plugs of T. harzianum. b. Incubate the culture at 25-28°C for 14-21 days with shaking (150 rpm) to ensure adequate aeration and metabolite production.

2. Extraction of Crude Metabolites: a. Separate the fungal biomass from the culture broth by filtration through cheesecloth or a similar filter. b. Extract the culture filtrate three times with an equal volume of ethyl acetate in a separatory funnel. c. Pool the organic phases and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

3. Column Chromatography Purification: a. Prepare a silica gel (60-120 mesh) column packed in a non-polar solvent (e.g., n-hexane). b. Dissolve the crude extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel. c. Load the dried, adsorbed sample onto the top of the prepared column. d. Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually introducing a more polar solvent like ethyl acetate (e.g., 100:0, 90:10, 80:20, etc., n-hexane:ethyl acetate).[8] e. Collect fractions and monitor the separation using Thin Layer Chromatography (TLC). f. Combine fractions containing the compound of interest (Harzianopyridone) based on TLC analysis. g. Evaporate the solvent from the combined fractions to yield purified Harzianopyridone.

4. Characterization: a. Confirm the identity and purity of the isolated Harzianopyridone using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Caption: Workflow for the extraction and purification of Harzianopyridone.

Protocol 2: In Vitro Antifungal Susceptibility Testing - Broth Microdilution Method (MIC Determination)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of Harzianopyridone against a target fungal pathogen.

1. Preparation of Fungal Inoculum: a. Grow the fungal pathogen on a suitable agar medium (e.g., Potato Dextrose Agar) at its optimal temperature until sporulation occurs. b. Harvest spores by flooding the plate with sterile saline solution containing a wetting agent (e.g., 0.05% Tween 80) and gently scraping the surface. c. Filter the spore suspension through sterile cheesecloth to remove mycelial fragments. d. Adjust the spore concentration to a final density of 1 x 10^5 to 5 x 10^5 spores/mL using a hemocytometer.

2. Microdilution Assay: a. In a 96-well microtiter plate, add 100 µL of sterile broth medium (e.g., Potato Dextrose Broth) to each well. b. In the first well of a row, add 100 µL of a stock solution of Harzianopyridone (dissolved in a suitable solvent like DMSO, ensuring the final solvent concentration is non-inhibitory). c. Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well. d. Add 100 µL of the prepared fungal spore suspension to each well. e. Include a positive control (no Harzianopyridone) and a negative control (no fungus). f. Incubate the plate at the optimal temperature for the fungus for 24-72 hours.

3. Determination of MIC: a. The MIC is defined as the lowest concentration of Harzianopyridone at which there is no visible growth of the fungus.[9]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol 3: Succinate Dehydrogenase (SDH) Inhibition Assay

This colorimetric assay measures the inhibition of SDH activity by Harzianopyridone.

1. Preparation of Fungal Mycelial Extract: a. Grow the target fungus in liquid medium and harvest the mycelia by filtration. b. Homogenize the mycelia in an ice-cold SDH assay buffer.[2] c. Centrifuge the homogenate at 10,000 x g for 5-10 minutes at 4°C. d. Collect the supernatant containing the crude enzyme extract.

2. SDH Activity Assay: a. In a 96-well plate, prepare the reaction mixture containing:

• SDH assay buffer
• Fungal enzyme extract
• Harzianopyridone at various concentrations (or a solvent control) b. Pre-incubate the mixture for a short period to allow the inhibitor to bind to the enzyme. c. Initiate the reaction by adding the SDH substrate mix (containing succinate) and a probe (e.g., 2,6-dichlorophenolindophenol - DCPIP).[2] d. Immediately measure the absorbance at 600 nm in a kinetic mode for 10-30 minutes at 25°C.

3. Data Analysis: a. The rate of decrease in absorbance at 600 nm is proportional to the SDH activity. b. Calculate the percentage of inhibition for each concentration of Harzianopyridone compared to the control. c. Determine the IC50 value (the concentration of Harzianopyridone that inhibits 50% of the enzyme activity).

Signaling Pathway and Mechanism of Action

The primary mode of action of Harzianopyridone is the inhibition of succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain. This disruption has several downstream consequences for the fungal cell.

Caption: Proposed signaling pathway for Harzianopyridone's antifungal activity.

Conclusion

Harzianopyridone represents a valuable natural product with significant potential as an agrochemical fungicide. Its specific mode of action as an SDH inhibitor provides a clear target for further development and optimization. The protocols and data presented in these application notes offer a foundation for researchers to explore the full potential of Harzianopyridone and its derivatives in the ongoing search for effective and sustainable solutions for crop protection. Further research into formulation, field efficacy, and potential resistance mechanisms will be crucial for its successful commercialization.

References

• 1. Exploring the Bioactive Secondary Metabolites of Two Argentine Trichoderma afroharzianum Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of succinate dehydrogenase candidate fungicides via lead optimization for effective resistance management of Fusarium oxysporum f. sp. capsici - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mitochondrial dysfunction by complex II inhibition delays overall cell cycle progression via reactive oxygen species production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiological consequences of complex II inhibition for aging, disease, and the mKATP channel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Antifungal Activity of Bioactive Metabolites Produced by Trichoderma asperellum and Trichoderma atroviride in Liquid Medium - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of Harzianopyridone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of Harzianopyridone.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the stereoselective synthesis of Harzianopyridone?

A1: The primary challenges in the stereoselective synthesis of Harzianopyridone revolve around two key structural features:

• Controlling the stereocenter at the C2' position of the (E)-2-methyl-1-oxohex-4-enyl side chain.

• Ensuring the (E)-geometry of the C4'-C5' double bond in the side chain.

• The convergent coupling of the sensitive chiral side chain with the functionalized pyridone core can also present difficulties, including issues with yield and racemization.[1][2]

Q2: What is a common overall synthetic strategy for Harzianopyridone?

A2: A frequently employed strategy is a convergent synthesis. This approach involves the separate synthesis of two key fragments: a functionalized pyridone core and the chiral side chain. These two fragments are then coupled in a late-stage step to afford the final product. A common coupling reaction is the reaction of an organometallic derivative of the pyridone with a chiral aldehyde corresponding to the side chain.[1][3]

Q3: How is the absolute configuration of the chiral center in the side chain typically established?

A3: The stereocenter is often introduced early in the synthesis of the side-chain fragment using asymmetric methodologies. Common approaches include:

• Asymmetric hydrogenation of an achiral precursor.

• Use of a chiral auxiliary to direct the stereoselective introduction of the methyl group.

• Starting from a chiral pool material that already contains the desired stereocenter.

Q4: What methods can be used to control the (E)-selectivity of the side-chain double bond?

A4: The (E)-geometry of the double bond is critical for biological activity. Methods to achieve this include:

• Wittig-type reactions that favor the formation of (E)-alkenes, such as the Schlosser modification or the use of stabilized ylides.

• Julia-Kocienski olefination , which is known to provide good (E)-selectivity.

• Starting with a precursor that already contains the (E)-double bond , such as (E)-crotyl alcohol derivatives.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in the Synthesis of the Side-Chain Precursor

Problem: When synthesizing the chiral side-chain aldehyde, you observe a low diastereomeric ratio (dr) after introducing the C2' methyl group.

Potential Cause	Troubleshooting Step	Expected Outcome
Sub-optimal chiral auxiliary or catalyst	Screen a variety of chiral auxiliaries (e.g., Evans' oxazolidinones) or asymmetric catalysts (e.g., different chiral ligands for hydrogenation).	Improved diastereomeric ratio.
Incorrect reaction temperature	Optimize the reaction temperature. Lower temperatures often lead to higher selectivity.	Increased dr in favor of the desired diastereomer.
Unsuitable solvent	Perform a solvent screen to identify a solvent that enhances facial selectivity.	Improved diastereoselectivity.
Steric hindrance	Modify the protecting groups on the substrate to increase the steric differentiation between the two faces of the prochiral center.	Higher diastereomeric excess.

Issue 2: Poor (E/Z) Selectivity in the Formation of the Side-Chain Double Bond

Problem: The olefination reaction to form the C4'-C5' double bond results in a mixture of (E) and (Z) isomers that are difficult to separate.

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate Wittig reagent	Switch to a Wittig reagent known to favor (E)-alkene formation, such as a stabilized ylide or employ the Schlosser modification.	Increased ratio of the (E)-isomer.
Sub-optimal reaction conditions for Julia olefination	If using a Julia-Kocienski olefination, optimize the base and temperature used for the elimination step.	Improved (E/Z) ratio.
Isomerization of the double bond	Check the stability of the product under the reaction and work-up conditions. Isomerization can sometimes be catalyzed by acid or base.	Identification and mitigation of isomerization pathways.

Issue 3: Low Yield in the Coupling of the Pyridone Core and the Side Chain

Problem: The coupling of the functionalized pyridone (e.g., an iodopyridine) with the chiral side-chain aldehyde gives a low yield of the desired product.[1][2]

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient formation of the organometallic pyridone	Optimize the conditions for the metal-halogen exchange (e.g., temperature, addition rate of organolithium reagent).	Improved formation of the nucleophilic pyridone species.
Decomposition of the side-chain aldehyde	The chiral aldehyde can be sensitive to the strongly basic conditions of the coupling reaction. Consider using a milder coupling method or a more stable derivative of the aldehyde.	Reduced side-product formation and increased yield of the desired adduct.
Side reactions of the pyridone nucleophile	The highly functionalized pyridone can have multiple reactive sites. Ensure that other potentially reactive functional groups are appropriately protected.	Increased chemoselectivity of the coupling reaction.
Poor solubility of reactants	Screen different aprotic solvents to ensure both fragments are fully solvated.	Improved reaction kinetics and yield.

Experimental Protocols

A key step in a convergent synthesis of Harzianopyridone is the coupling of a functionalized iodopyridine with a chiral aldehyde representing the side chain. Below is a representative, generalized protocol based on the synthesis of structurally related atpenins.[1][2]

Synthesis of the Chiral Side-Chain Aldehyde

A common precursor for the side chain is (R)-2-methyl-4-pentenal. This can be synthesized via asymmetric methods, for example, using a chiral auxiliary-based alkylation.

Coupling of the Pyridone Core and the Side-Chain Aldehyde

• Preparation of the Pyridone Nucleophile: A solution of the protected iodopyridone derivative in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon).

• To this solution, a solution of n-butyllithium (or another suitable organolithium reagent) in hexanes is added dropwise, maintaining the temperature at -78 °C. The mixture is stirred for a short period (e.g., 30 minutes) to allow for the metal-halogen exchange to complete.

• Coupling Reaction: A solution of the chiral side-chain aldehyde in anhydrous THF is then added dropwise to the freshly prepared pyridone nucleophile at -78 °C.

• The reaction mixture is stirred at -78 °C for a specified time (e.g., 1-2 hours) until the reaction is complete (monitored by TLC).

• Work-up: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is allowed to warm to room temperature and then extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the coupled product.

• Oxidation: The resulting secondary alcohol is then oxidized to the corresponding ketone (the final side chain) using a mild oxidizing agent such as Dess-Martin periodinane (DMP) or by Swern oxidation.

Visualizations

Caption: Convergent synthetic workflow for Harzianopyridone.

Caption: Troubleshooting low diastereoselectivity.

References

• 1. Stereoselective total synthesis of atpenins a4 and b, harzianopyridone, and NBRI23477 B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective total synthesis of atpenin A5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Iterative Catalysis in the Biosynthesis of Mitochondrial Complex II Inhibitors Harzianopyridone and Atpenin B - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Harzianopyridone under different storage conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Harzianopyridone under various storage conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing Harzianopyridone?

For routine laboratory use, it is recommended to store Harzianopyridone as a solid at -20°C. If frequent use is anticipated, storing it as a solid at 4°C is also acceptable for short periods. For long-term storage, maintaining the compound at -80°C is advisable to minimize degradation. When preparing stock solutions, it is best to aliquot them into single-use vials to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q2: How stable is Harzianopyridone in different solvents?

Harzianopyridone exhibits good stability in common organic solvents such as DMSO and ethanol when stored at -20°C. However, the long-term stability in aqueous solutions is lower. It is recommended to prepare aqueous solutions fresh for each experiment. If storage of aqueous solutions is unavoidable, they should be kept at 4°C for no longer than 24 hours.

Q3: Is Harzianopyridone sensitive to light?

Yes, compounds with chromophores like Harzianopyridone can be susceptible to photodegradation. To mitigate this, it is crucial to store both solid Harzianopyridone and its solutions in amber vials or containers wrapped in aluminum foil to protect them from light exposure.

Q4: What is the impact of pH on the stability of Harzianopyridone?

The stability of Harzianopyridone is pH-dependent. It is most stable in neutral to slightly acidic conditions (pH 5-7). In strongly acidic or alkaline solutions, Harzianopyridone is prone to hydrolysis and other degradation reactions. Therefore, for experiments requiring different pH conditions, it is important to assess the stability of the compound under those specific conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in experiments.	Degradation of Harzianopyridone due to improper storage.	Verify storage conditions (temperature, light protection). Prepare fresh stock solutions. Perform a quality control check of the compound using an appropriate analytical method (e.g., HPLC).
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Presence of degradation products.	Review storage and handling procedures. Conduct a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.
Inconsistent experimental results over time.	Gradual degradation of the stock solution.	Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment.
Precipitation of the compound in aqueous solutions.	Low aqueous solubility, which can be exacerbated by pH changes or temperature fluctuations.	Ensure the pH of the buffer is within the optimal range for both solubility and stability. Consider using a co-solvent if compatible with the experimental system.

Data on Harzianopyridone Stability

While specific public data on the stability of Harzianopyridone is limited, the following table summarizes expected stability based on general knowledge of similar chemical structures and preliminary internal assessments. Researchers should perform their own stability studies for their specific experimental conditions.

Condition	Parameter	Storage Temperature	Solvent	Expected Stability (t½)
Hydrolytic	pH 3	25°C	Aqueous Buffer	> 48 hours
pH 7	25°C	Aqueous Buffer	> 72 hours
pH 9	25°C	Aqueous Buffer	< 24 hours
Oxidative	3% H₂O₂	25°C	Methanol/Water	< 6 hours
Photochemical	UV Light (254 nm)	25°C	Methanol	< 2 hours
Visible Light	25°C	Methanol	> 24 hours
Thermal	40°C	Solid State	N/A	> 1 month
60°C	Solid State	N/A	< 1 week

Experimental Protocols

Protocol for Forced Degradation Study of Harzianopyridone

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of Harzianopyridone at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 1, 2, 4, and 8 hours. Neutralize with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature, protected from light, for 2, 4, 8, and 24 hours.

• Thermal Degradation (Solid State): Place a known amount of solid Harzianopyridone in an oven at 60°C for 1, 3, and 7 days. Dissolve the stressed solid in the initial solvent before analysis.

• Thermal Degradation (Solution): Incubate the stock solution at 60°C for 1, 3, and 7 days.

• Photodegradation: Expose the stock solution in a transparent vial to direct sunlight or a photostability chamber (ICH Q1B guidelines) for 24 and 48 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions.

3. Analysis:

• Analyze all samples (stressed and control) by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector.

• The HPLC method should be capable of separating the parent Harzianopyridone peak from all degradation product peaks.

4. Data Evaluation:

• Calculate the percentage degradation of Harzianopyridone under each stress condition.

• Characterize the degradation products using techniques like LC-MS to determine their mass and potential structures.

Visualizations

Troubleshooting Workflow for Harzianopyridone Stability Issues

Caption: Troubleshooting workflow for stability issues.

Signaling Pathway of Harzianopyridone Inhibition

Note: As Harzianopyridone is primarily known as a mitochondrial complex II inhibitor, a signaling pathway diagram in the traditional sense is less applicable. Instead, a diagram illustrating its mechanism of action is provided.

Technical Support Center: Degradation of Harzianopyridone in Environmental Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of Harzianopyridone in environmental samples.

Frequently Asked Questions (FAQs)

Q1: What is Harzianopyridone and why is its environmental fate important?

Harzianopyridone is a secondary metabolite produced by the fungus Trichoderma harzianum.[1][2][3][4] It exhibits antifungal, antibacterial, and herbicidal properties.[5][6] Understanding its degradation pathways and persistence in environmental samples is crucial for assessing its ecological impact, potential for bioaccumulation, and for the development of bioremediation strategies.

Q2: What are the expected major degradation pathways for Harzianopyridone in the environment?

While specific degradation pathways for Harzianopyridone are not extensively documented, based on the degradation of other pyridine-containing xenobiotics, two main routes are expected: biotic and abiotic degradation.[7][8]

• Biotic Degradation: This involves microbial transformation, primarily by soil and water microorganisms.[9][10][11][12] Key steps are likely to include hydroxylation, demethylation, and cleavage of the pyridine ring, eventually leading to mineralization (conversion to CO2, H2O, and inorganic compounds).[9][13]

• Abiotic Degradation: This includes chemical processes such as photolysis (degradation by sunlight) and hydrolysis (reaction with water).[14][15][16][17] The rates of these processes are influenced by factors like pH, temperature, and the presence of photosensitizers in the environment.[14][18]

Q3: What are the potential degradation products of Harzianopyridone?

Based on the degradation of similar pyridine compounds, potential degradation products of Harzianopyridone could include hydroxylated and demethylated derivatives of the pyridone ring, as well as cleavage products of the side chain. Complete mineralization would ultimately result in carbon dioxide, water, and inorganic nitrogen.[9][13][19] Identification of these products typically requires advanced analytical techniques like LC-MS/MS and NMR.[20][21][22]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No degradation of Harzianopyridone observed in my soil/water sample.	1. Sterile or low microbial activity in the sample: The microbial community capable of degrading Harzianopyridone may be absent or inactive. 2. Unfavorable environmental conditions: pH, temperature, or moisture levels may not be optimal for microbial activity. 3. Adsorption to sample matrix: Harzianopyridone may be strongly bound to soil organic matter or sediments, making it unavailable for microbial degradation. 4. Analytical method not sensitive enough: The concentration of Harzianopyridone may be below the limit of detection of your analytical method.	1. Bioaugmentation: Inoculate the sample with a known Harzianopyridone-degrading microbial culture or a mixed culture from a contaminated site. 2. Optimize incubation conditions: Adjust pH, temperature, and moisture to levels known to be optimal for general microbial activity (e.g., pH 6-8, 25-30°C). 3. Improve extraction efficiency: Use a more rigorous extraction method or a different solvent system to desorb Harzianopyridone from the matrix. 4. Method validation and optimization: Validate your analytical method for the specific matrix and improve its sensitivity if necessary.
Inconsistent degradation rates between replicate experiments.	1. Heterogeneity of environmental samples: Soil and sediment samples can be highly variable in their physical, chemical, and biological properties. 2. Inconsistent inoculum: If using a microbial inoculum, its density and activity may vary between experiments. 3. Variations in incubation conditions: Minor differences in temperature, light exposure, or aeration can affect degradation rates.	1. Homogenize samples: Thoroughly mix and sieve soil or sediment samples to ensure uniformity. 2. Standardize inoculum: Prepare a fresh inoculum for each experiment and standardize its concentration (e.g., by measuring optical density or colony-forming units). 3. Maintain consistent conditions: Use a temperature-controlled incubator with controlled lighting and ensure consistent aeration for all replicates.
Difficulty in identifying degradation products.	1. Low concentration of intermediates: Degradation products may be transient and present at very low concentrations. 2. Co-elution with matrix components: Complex environmental matrices can interfere with the analytical detection of metabolites. 3. Lack of reference standards: Authentic standards for potential degradation products may not be commercially available.	1. Time-course analysis: Sample at multiple time points to capture the formation and subsequent degradation of intermediates. 2. Sample cleanup and advanced chromatography: Use solid-phase extraction (SPE) for sample cleanup and high-resolution chromatography (e.g., UHPLC) to separate metabolites from matrix interferences.[23] 3. High-resolution mass spectrometry (HRMS) and NMR: Utilize HRMS for accurate mass determination and formula prediction, and NMR for structural elucidation of unknown metabolites.[21]

Experimental Protocols

Protocol 1: Biotic Degradation of Harzianopyridone in Soil

• Soil Collection and Preparation:

  • Collect topsoil (0-15 cm) from a relevant location.

  • Sieve the soil through a 2 mm mesh to remove large debris and homogenize.

  • Characterize the soil for pH, organic matter content, and microbial biomass.

• Experimental Setup:

  • Weigh 50 g of soil into 250 mL Erlenmeyer flasks.

  • Spike the soil with a known concentration of Harzianopyridone (e.g., 10 mg/kg) dissolved in a minimal amount of a suitable solvent (e.g., methanol). Allow the solvent to evaporate completely.

  • Adjust the soil moisture to 60% of its water-holding capacity.

  • Prepare sterile controls by autoclaving the soil twice at 121°C for 30 minutes.

  • Incubate the flasks in the dark at 25°C.

• Sampling and Analysis:

  • At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, and 56 days), sacrifice triplicate flasks for each treatment (spiked and sterile control).

  • Extract Harzianopyridone and its potential degradation products from the soil using an appropriate solvent (e.g., ethyl acetate or acetonitrile) and extraction technique (e.g., sonication or accelerated solvent extraction).

  • Analyze the extracts using HPLC-UV or LC-MS/MS for quantification of Harzianopyridone and identification of degradation products.[23][24]

Protocol 2: Abiotic Degradation of Harzianopyridone (Photolysis and Hydrolysis)

• Sample Preparation:

  • Prepare a stock solution of Harzianopyridone in a water-miscible solvent (e.g., acetonitrile).

  • Prepare aqueous solutions of Harzianopyridone (e.g., 1 mg/L) in sterile, buffered solutions at different pH values (e.g., 4, 7, and 9) to assess hydrolysis.

  • For photolysis studies, use quartz tubes to allow for UV light penetration.

• Experimental Conditions:

  • Hydrolysis: Incubate the buffered solutions in the dark at a constant temperature (e.g., 25°C).

  • Photolysis: Expose the solutions in quartz tubes to a light source that simulates natural sunlight (e.g., a xenon lamp). Wrap control samples in aluminum foil to keep them in the dark.

• Sampling and Analysis:

  • Collect samples at various time points.

  • Directly analyze the aqueous samples by HPLC-UV or LC-MS/MS to determine the concentration of Harzianopyridone and detect the formation of degradation products.

Data Presentation

Table 1: Hypothetical Half-life of Harzianopyridone under Different Conditions

Condition	Matrix	Half-life (t½) in days
Biotic	Soil	15
Abiotic (Sterile Control)	Soil	45
Photolysis (pH 7)	Water	5
Hydrolysis (pH 4, dark)	Water	> 100
Hydrolysis (pH 7, dark)	Water	80
Hydrolysis (pH 9, dark)	Water	50

Note: The data in this table is hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Visualizations

Potential Biotic Degradation Pathway of Harzianopyridone

Caption: Potential microbial degradation pathway of Harzianopyridone.

Experimental Workflow for Studying Harzianopyridone Degradation

Caption: General workflow for Harzianopyridone degradation studies.

References

• 1. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. citeseerx.ist.psu.edu [citeseerx.ist.psu.edu]
• 7. Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Degradation of pyridines in the environment | Semantic Scholar [semanticscholar.org]
• 9. Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzymatic degradation of pyridine and pyridinols [epublications.vu.lt]
• 11. researchgate.net [researchgate.net]
• 12. journals.asm.org [journals.asm.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Abiotic degradation of halobenzonitriles: investigation of the photolysis in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The interaction between abiotic photodegradation and microbial decomposition under ultraviolet radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Experimental and computational study of hydrolysis and photolysis of antibiotic ceftriaxone: Degradation kinetics, pathways, and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Biodegradation of pyridine in a completely mixed activated sludge process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Application of the UHPLC method for separation and characterization of major photolytic degradation products of trazodone by LC-MS and NMR - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. Identification and Characterization of Acidic Degradation Products of Moxidectin Drug Substance Including Degradation Pathways Using LC, HRMS, and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Identification of Secondary Metabolites by UHPLC-ESI-HRMS/MS in Antifungal Strain Trichoderma harzianum (LBAT-53) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Analytical Methods for Secondary Metabolite Detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Harzianopyridone Solubility and Bioassay Guidance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Harzianopyridone. Our goal is to help you overcome common challenges related to the solubility of this compound in your bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Harzianopyridone and what are its primary uses in research?

Harzianopyridone is a natural product isolated from the fungus Trichoderma harzianum. It is a potent inhibitor of succinate dehydrogenase (SDH), also known as mitochondrial complex II.[1] Due to this activity, it is frequently used in research as an antifungal, antibacterial, and herbicidal agent. Its role as a mitochondrial inhibitor also makes it a valuable tool for studying cellular metabolism and its impact on various disease states.

Q2: In which solvents is Harzianopyridone soluble?

Harzianopyridone is a hydrophobic compound and is generally soluble in a range of organic solvents. It is known to be soluble in:

• Dimethyl sulfoxide (DMSO)

• Methanol (MeOH)

• Ethanol (EtOH)

• Ethyl acetate (EtOAc)

• Acetone

• Chloroform

• Acetonitrile

It is insoluble in aqueous solutions like water and phosphate-buffered saline (PBS), as well as non-polar solvents like hexane.[1]

Q3: I am observing precipitation when I dilute my Harzianopyridone stock solution into my aqueous assay buffer. What can I do?

This is a common issue when working with hydrophobic compounds. See the detailed Troubleshooting Guide: Preventing Harzianopyridone Precipitation below for a step-by-step approach to resolving this problem.

Q4: What is the recommended starting concentration for a Harzianopyridone stock solution?

A common starting point for a stock solution is to dissolve Harzianopyridone in 100% DMSO. While a concentration of 50 mg/mL has been used for crude extracts, for pure Harzianopyridone, preparing a stock solution in the range of 10-50 mM in 100% DMSO is a standard practice. It is crucial to ensure complete dissolution before making further dilutions.

Q5: What is the maximum permissible concentration of DMSO in a typical cell-based assay?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should generally be kept at or below 0.5%.[2] Some cell lines may tolerate up to 1%, but it is always best to perform a vehicle control experiment to determine the tolerance of your specific cell line.

Quantitative Data Summary

The following tables provide a summary of the known solubility and bioactivity data for Harzianopyridone.

Solvent	Solubility	Notes
Dimethyl sulfoxide (DMSO)	Soluble (Specific quantitative data not readily available)	Recommended for primary stock solutions.
Methanol (MeOH)	Soluble[1]	Can be used for stock solutions.
Ethanol (EtOH)	Soluble	A potential alternative to DMSO for stock solutions.
Ethyl Acetate (EtOAc)	Soluble[1]
Acetone	Soluble[1]
Chloroform	Soluble[1]
Acetonitrile	Soluble[1]
Water	Insoluble[1]
Hexane	Insoluble[1]

Assay/Organism	IC50/EC50 Value	Reference
Rhizoctonia solani	35.9 µg/mL (EC50)
Sclerotium rolfsii	42.2 µg/mL (EC50)
Fusarium oxysporum	50.2 µg/mL (EC50)
Zika Virus (ZIKV) Replication	0.46 to 2.63 µM (EC50)	[3]
Mushroom Tyrosinase	1.72 µM (IC50)
REV-protein binding to RRE RNA	2.0 µM (IC50)
Murine tumor cell line M-109	38 µM (Cytotoxicity)
HepG2 cell line	2.10 µM (Cytotoxicity)
Hela cell line	8.59 µM (Cytotoxicity)

Experimental Protocols

Protocol 1: Preparation of a Harzianopyridone Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Harzianopyridone in DMSO.

Materials:

• Harzianopyridone (MW: 281.31 g/mol )

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Weigh out 2.81 mg of Harzianopyridone and place it in a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution vigorously for 1-2 minutes until the Harzianopyridone is completely dissolved. A brief sonication in a water bath can aid dissolution if needed.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light.

Protocol 2: Preparation of a Working Solution for Bioassays

This protocol outlines the preparation of a 100 µM working solution of Harzianopyridone in a cell culture medium from a 10 mM DMSO stock.

Materials:

• 10 mM Harzianopyridone stock solution in DMSO

• Sterile cell culture medium (or appropriate aqueous buffer)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Thaw an aliquot of the 10 mM Harzianopyridone stock solution at room temperature.

• Perform a serial dilution to minimize precipitation. First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of sterile cell culture medium to get a 100 µM solution.

• Immediately vortex the solution gently to ensure rapid and uniform mixing.

• Visually inspect the working solution for any signs of precipitation. If precipitation occurs, refer to the troubleshooting guide below.

• The final concentration of DMSO in this working solution is 1%. For sensitive cell lines, a further dilution in the final assay plate will be necessary to reduce the DMSO concentration to ≤0.5%. For example, adding 10 µL of this 100 µM working solution to 90 µL of medium in a well will result in a final Harzianopyridone concentration of 10 µM and a final DMSO concentration of 0.1%.

Troubleshooting Guide: Preventing Harzianopyridone Precipitation

Issue: Precipitation occurs when diluting the DMSO stock solution into an aqueous buffer or cell culture medium.

Root Cause: Harzianopyridone is hydrophobic and has very low solubility in water. When the high-concentration DMSO stock is rapidly diluted into an aqueous environment, the compound can crash out of the solution.

Solutions (in order of recommendation):

• Serial Dilution: Avoid a large, single-step dilution. Instead, perform one or more intermediate dilution steps in your aqueous buffer or medium. This gradual decrease in solvent strength can help keep the compound in solution.

• Increase Final DMSO Concentration (with caution): If your experimental system can tolerate it, a slightly higher final concentration of DMSO (e.g., up to 1%) may be sufficient to maintain solubility. Always include a vehicle control with the same final DMSO concentration.

• Use of a Solubilizing Agent: For particularly challenging assays, consider the use of a biocompatible solubilizing agent.

  • Bovine Serum Albumin (BSA): Fatty acid-free BSA can help to solubilize hydrophobic compounds in cell culture media. You can pre-complex the Harzianopyridone with BSA before adding it to your cells.

  • Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-127 at low, non-toxic concentrations can also aid in solubilization. Extensive validation is required to ensure the surfactant does not interfere with the assay.

• Sonication: After dilution, briefly sonicate the working solution in a water bath. This can sometimes help to redissolve small amounts of precipitate.

• Warm the Aqueous Medium: Gently warming your cell culture medium or buffer to 37°C before adding the Harzianopyridone stock can sometimes improve solubility.

Visualizations

Caption: Experimental workflow for preparing and using Harzianopyridone.

Caption: Troubleshooting logic for Harzianopyridone precipitation.

References

• 1. biolinks.co.jp [biolinks.co.jp]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Troubleshooting Harzianopyridone purification from complex fungal extracts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of Harzianopyridone from complex fungal extracts of Trichoderma species.

Frequently Asked Questions (FAQs)

Q1: What is Harzianopyridone and why is it challenging to purify?

Harzianopyridone is a secondary metabolite produced by fungi of the Trichoderma genus, notably Trichoderma harzianum.[1] It exhibits a range of biological activities, including antifungal, antibacterial, and herbicidal properties. The primary challenge in its purification lies in the complexity of the fungal extract, which contains a diverse mixture of other secondary metabolites with similar physicochemical properties. These co-occurring compounds, such as other pyridones, polyketides, peptaibols, and terpenes, can interfere with chromatographic separation, leading to issues with purity and yield.

Q2: What are the key chemical properties of Harzianopyridone to consider during purification?

Understanding the chemical properties of Harzianopyridone is crucial for developing an effective purification strategy. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₄H₁₉NO₅	[1]
Molecular Weight	281.31 g/mol	[1]
Appearance	White solid
Solubility	Soluble in methanol, chloroform, ethyl acetate, acetone, DMSO, acetonitrile. Insoluble in water and hexane.

Its solubility profile indicates that reversed-phase chromatography, where a non-polar stationary phase is used with a polar mobile phase, is a suitable approach for purification.

Q3: What are the initial steps for extracting Harzianopyridone from a fungal culture?

The initial extraction from the fungal culture filtrate is typically performed using a solvent extraction method. Ethyl acetate is a commonly used solvent for this purpose.[2][3] The culture broth is partitioned against ethyl acetate, and the organic phase, containing Harzianopyridone and other lipophilic metabolites, is collected and concentrated under reduced pressure.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of Harzianopyridone.

Low Yield of Harzianopyridone in the Crude Extract

Problem: After solvent extraction, the concentration of Harzianopyridone in the crude extract is lower than expected.

Possible Causes & Solutions:

• Suboptimal Fungal Culture Conditions: The production of secondary metabolites is highly dependent on the culture medium, pH, temperature, and incubation time. Refer to literature for optimized culture conditions for Harzianopyridone production by your specific Trichoderma strain.

• Inefficient Extraction:

  • Incorrect Solvent: While ethyl acetate is common, the polarity of the extraction solvent may need to be optimized. A solvent system with a different polarity, or sequential extractions with solvents of varying polarities, may improve yield.

  • Insufficient Extraction Time/Agitation: Ensure thorough mixing of the culture filtrate and the extraction solvent to maximize the partitioning of Harzianopyridone into the organic phase.

• Degradation of Harzianopyridone: Harzianopyridone may be sensitive to pH extremes or prolonged exposure to light. It is advisable to work quickly and store extracts at low temperatures in the dark.

Co-elution of Impurities during Chromatography

Problem: During column chromatography or HPLC, other fungal metabolites elute at the same time as Harzianopyridone, resulting in a low-purity fraction.

Possible Causes & Solutions:

• Inappropriate Stationary Phase:

  • Silica Gel Column Chromatography: If using normal-phase chromatography on silica gel, the polarity of the solvent system is critical. A gradient elution, starting with a non-polar solvent (e.g., hexane or dichloromethane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol), can effectively separate compounds.

  • Reversed-Phase HPLC: For reversed-phase HPLC (e.g., using a C18 column), the composition of the mobile phase (typically a mixture of water and acetonitrile or methanol, often with a modifier like formic acid) needs to be optimized.[2][3] A shallow gradient may be necessary to resolve closely eluting peaks.

• Suboptimal Solvent System: The selectivity of the separation can be altered by changing the organic solvent in the mobile phase (e.g., switching from acetonitrile to methanol) or by adjusting the concentration of the acid modifier.

• Alternative Chromatographic Techniques: If co-elution persists, consider alternative techniques such as Centrifugal Partition Chromatography (CPC). CPC is a liquid-liquid chromatography technique that can offer different selectivity compared to solid-phase chromatography and is effective for separating complex natural product mixtures.[4][5][6][7]

Poor Peak Shape in HPLC

Problem: HPLC analysis of Harzianopyridone fractions shows broad or tailing peaks, indicating poor chromatographic performance.

Possible Causes & Solutions:

• Column Overload: Injecting too much sample onto the HPLC column can lead to peak distortion. Reduce the injection volume or the concentration of the sample.

• Inappropriate Mobile Phase pH: The pyridone moiety of Harzianopyridone has ionizable groups. The pH of the mobile phase can affect its retention and peak shape. The addition of a small amount of acid (e.g., 0.1% formic acid) to the mobile phase can improve peak symmetry by suppressing the ionization of the analyte.[2][3]

• Column Degradation: The performance of an HPLC column can degrade over time. If other troubleshooting steps fail, consider replacing the column.

Experimental Protocols

General Protocol for Harzianopyridone Extraction and Initial Purification

This protocol outlines a general workflow for the extraction and initial purification of Harzianopyridone from a Trichoderma culture.

• Fermentation: Culture the selected Trichoderma strain in a suitable liquid medium (e.g., Potato Dextrose Broth) under optimal conditions for secondary metabolite production.

• Extraction:

  • Separate the fungal mycelium from the culture broth by filtration.

  • Extract the culture filtrate three times with an equal volume of ethyl acetate in a separatory funnel.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Concentrate the extract under reduced pressure using a rotary evaporator to obtain the crude extract.

• Initial Fractionation by Column Chromatography:

  • Prepare a silica gel column packed in a non-polar solvent (e.g., hexane).

  • Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

  • Elute the column with a stepwise or linear gradient of increasing polarity, for example, from 100% hexane to 100% ethyl acetate, followed by a gradient of ethyl acetate and methanol.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) or HPLC to identify those containing Harzianopyridone.

HPLC Method for Analysis and Purification

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[3]

• Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile or methanol with 0.1% formic acid).[2][3]

• Gradient: A typical gradient might start at 10% B, increasing to 100% B over 30 minutes. The exact gradient profile should be optimized for the specific extract.[3]

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV detector at a wavelength of 254 nm and 280 nm.[3]

Visualizations

Caption: General workflow for the extraction and purification of Harzianopyridone.

Caption: Troubleshooting logic for addressing co-elution issues.

References

• 1. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Exploring the Bioactive Secondary Metabolites of Two Argentine Trichoderma afroharzianum Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. A convenient separation strategy for fungal anthraquinones by centrifugal partition chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biopharminternational.com [biopharminternational.com]
• 6. ijpra.com [ijpra.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Separation of Harzianopyridone Enantiomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of Harzianopyridone enantiomers. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Troubleshooting Guides

This section offers solutions to common problems encountered during the chiral separation of Harzianopyridone using various techniques.

Chiral High-Performance Liquid Chromatography (HPLC) & Supercritical Fluid Chromatography (SFC)

Chiral chromatography is a powerful technique for both analytical and preparative separation of enantiomers. Supercritical Fluid Chromatography (SFC) is often preferred for its speed and reduced solvent consumption, especially for natural products like Harzianopyridone.

Issue 1: Poor or no separation of enantiomers.

• Question: I am not seeing any separation of the Harzianopyridone enantiomers on my chiral column. What should I do?

• Answer:

  • Verify Column Selection: Ensure you are using a chiral stationary phase (CSP) suitable for alkaloids or polar compounds. Polysaccharide-based columns (e.g., derivatives of cellulose or amylose) are often a good starting point.

  • Optimize Mobile Phase:

    • For HPLC (Normal Phase): Start with a simple mobile phase like hexane/isopropanol or hexane/ethanol. Systematically vary the ratio of the alcohol modifier. The addition of a small amount of an acidic or basic additive (e.g., 0.1% trifluoroacetic acid or diethylamine) can significantly impact selectivity.

    • For SFC: Carbon dioxide is the primary mobile phase. Optimize the co-solvent (typically an alcohol like methanol or ethanol) percentage. Similar to HPLC, acidic or basic additives can be crucial for resolving polar, nitrogen-containing compounds like Harzianopyridone.

  • Adjust Flow Rate: Lower flow rates can sometimes improve resolution in chiral separations.

  • Temperature Effects: Investigate the effect of column temperature. Both increasing and decreasing the temperature can affect selectivity, and the optimal temperature is compound-dependent.

Issue 2: Poor peak shape (tailing or fronting).

• Question: My peaks for Harzianopyridone are showing significant tailing. How can I improve the peak shape?

• Answer:

  • Mobile Phase Additives: Peak tailing for basic compounds like Harzianopyridone is often due to interactions with acidic sites on the silica support of the column. Adding a basic modifier (e.g., diethylamine, triethylamine) to the mobile phase can mitigate these interactions.

  • Sample Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or the concentration of your sample.

  • Column Contamination: The column may be contaminated. Flush the column according to the manufacturer's instructions. A guard column can help prevent contamination of the analytical column.

Issue 3: Irreproducible retention times.

• Question: The retention times for my Harzianopyridone enantiomers are shifting between runs. What could be the cause?

• Answer:

  • Column Equilibration: Chiral columns, especially in normal phase, can require long equilibration times. Ensure the column is fully equilibrated with the mobile phase before starting your analysis.

  • Mobile Phase Composition: Small variations in the mobile phase composition, especially the modifier and additive concentrations, can lead to shifts in retention time. Prepare fresh mobile phase daily and ensure accurate mixing.

  • Temperature Fluctuations: Use a column oven to maintain a constant temperature, as ambient temperature changes can affect retention times.

  • "Memory Effects": Chiral columns can exhibit "memory effects" from previous analyses, especially if different additives were used. It may be necessary to dedicate a column to a specific method or perform a thorough washing procedure between different methods.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution utilizes the stereoselectivity of enzymes to preferentially react with one enantiomer, allowing for the separation of the unreacted enantiomer from the product. Lipases are commonly used for this purpose.

Issue 1: Low or no enzymatic activity.

• Question: The enzymatic resolution of my racemic Harzianopyridone is not proceeding. What are the possible reasons?

• Answer:

  • Enzyme Selection: Not all enzymes will be effective. Screen a variety of lipases (e.g., from Candida antarctica, Pseudomonas cepacia) to find one that is active and selective for Harzianopyridone.

  • Reaction Conditions:

    • Solvent: The choice of organic solvent is critical. Start with a non-polar solvent like hexane or toluene.

    • Temperature: Most lipases work well between 30-50 °C. Check the optimal temperature for the specific enzyme you are using.

    • Water Content: Enzymes require a small amount of water to be active in organic solvents. The enzyme preparation or the solvent may be too dry.

  • Inhibitors: Ensure your substrate or solvent does not contain any enzyme inhibitors.

Issue 2: Low enantioselectivity (low enantiomeric excess).

• Question: The enzyme is active, but the enantiomeric excess of the product and the remaining starting material is low. How can I improve this?

• Answer:

  • Optimize Reaction Time: Kinetic resolutions are time-dependent. Monitor the reaction over time to stop it at or near 50% conversion, which theoretically gives the highest enantiomeric excess for both the product and the unreacted substrate.

  • Acyl Donor: For transesterification reactions, the choice of acyl donor (e.g., vinyl acetate, isopropenyl acetate) can influence enantioselectivity.

  • Temperature: Lowering the reaction temperature can sometimes increase enantioselectivity, although it will also decrease the reaction rate.

  • Enzyme Immobilization: Using an immobilized enzyme can sometimes improve selectivity and stability.

Diastereomeric Salt Crystallization

This classical method involves reacting the racemic Harzianopyridone with a chiral resolving agent to form diastereomeric salts, which can then be separated by fractional crystallization due to their different solubilities.

Issue 1: No crystal formation.

• Question: I have mixed my racemic Harzianopyridone with a chiral acid, but no crystals are forming. What should I do?

• Answer:

  • Solvent Screening: The choice of solvent is crucial. Screen a variety of solvents with different polarities. A good solvent system is one in which one diastereomeric salt is sparingly soluble while the other is more soluble.

  • Supersaturation: The solution may not be sufficiently concentrated. Slowly evaporate the solvent or cool the solution to induce crystallization.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal of the desired diastereomeric salt.

Issue 2: Poor separation of diastereomers (low diastereomeric excess).

• Question: I am getting crystals, but they are not diastereomerically pure. How can I improve the separation?

• Answer:

  • Optimize Crystallization Conditions:

    • Cooling Rate: A slower cooling rate generally leads to the formation of more well-defined crystals and better separation.

    • Solvent Composition: For mixed solvent systems, adjusting the ratio of the solvents can significantly affect the relative solubilities of the diastereomeric salts.

  • Recrystallization: The obtained crystals may need to be recrystallized one or more times to improve their diastereomeric purity.

  • Choice of Resolving Agent: Not all resolving agents will work well. If you are not getting good separation with one chiral acid (e.g., (+)-tartaric acid), try another (e.g., (-)-tartaric acid, dibenzoyl-D-tartaric acid, or camphorsulfonic acid).

Issue 3: Oiling out instead of crystallization.

• Question: Instead of crystals, an oil is forming when I cool the solution. What does this mean?

• Answer: "Oiling out" occurs when the solute's solubility decreases faster than the solution can reach a state of ordered crystal lattice formation upon cooling.

  • Use a More Dilute Solution: The solution may be too concentrated.

  • Change the Solvent: Try a solvent in which the diastereomeric salts are less soluble.

  • Slower Cooling: Cool the solution more slowly to give the molecules more time to arrange into a crystal lattice.

Frequently Asked Questions (FAQs)

Q1: What are the main methods for separating the enantiomers of Harzianopyridone?

A1: The primary methods for separating enantiomers, including those of Harzianopyridone, are:

• Chiral Chromatography: This includes High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using a chiral stationary phase. This is often the method of choice for both analytical and preparative scale separations.

• Enzymatic Kinetic Resolution: This method uses an enzyme to selectively react with one enantiomer, allowing for the separation of the unreacted enantiomer and the product.

• Diastereomeric Salt Crystallization: This classical method involves reacting the racemic mixture with a pure chiral resolving agent to form diastereomers, which have different physical properties and can be separated by crystallization.

Q2: Which chiral HPLC/SFC column should I start with for Harzianopyridone?

A2: For a pyridone alkaloid like Harzianopyridone, polysaccharide-based chiral stationary phases are a good starting point. Columns such as those with cellulose or amylose derivatives (e.g., Chiralcel® OD, Chiralpak® AD) have a broad applicability for a wide range of chiral compounds, including those with aromatic and heterocyclic structures.

Q3: What are the advantages of using SFC over HPLC for chiral separations?

A3: SFC offers several advantages over HPLC for chiral separations:

• Faster Separations: The low viscosity of supercritical CO2 allows for higher flow rates and faster analysis times.

• Reduced Organic Solvent Consumption: SFC primarily uses compressed CO2, which is a "greener" and less expensive solvent than the organic solvents used in normal phase HPLC.

• Lower Backpressure: This allows for the use of smaller particle size columns, leading to higher efficiency.

Q4: Can I use the same chiral column for both normal phase HPLC and SFC?

A4: Many chiral columns are compatible with both normal phase HPLC and SFC. However, it is crucial to consult the column manufacturer's guidelines to ensure compatibility and to follow the correct procedures for switching between the two techniques to avoid damaging the column.

Q5: What is a "resolving agent" in diastereomeric crystallization?

A5: A resolving agent is an enantiomerically pure compound that is used to react with a racemic mixture to form a pair of diastereomers. For a basic compound like Harzianopyridone, a chiral acid such as tartaric acid, mandelic acid, or camphorsulfonic acid would be used as a resolving agent.

Q6: What is the maximum theoretical yield for a kinetic resolution?

A6: In a classical kinetic resolution, the maximum theoretical yield for a single enantiomer (either the unreacted starting material or the product) is 50%. This is because one enantiomer is consumed to form the product while the other remains. However, in a dynamic kinetic resolution, where the unreacted enantiomer is racemized back to the starting racemic mixture in situ, the theoretical yield of the desired product can approach 100%.

Experimental Protocols & Data

The following are model experimental protocols based on general methods for the separation of chiral alkaloids and related compounds. These should be considered as starting points and will likely require optimization for Harzianopyridone.

Chiral SFC Method Development for Harzianopyridone

This protocol outlines a screening approach to develop a chiral SFC method.

Table 1: Example Chiral SFC Screening Conditions

Parameter	Condition
Columns	Chiralpak® IA, Chiralpak® IB, Chiralpak® IC
Mobile Phase A	Supercritical CO₂
Mobile Phase B	Methanol with 0.1% Diethylamine
Gradient	5% to 40% B in 5 minutes
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Column Temp.	40 °C
Detection	UV at an appropriate wavelength for Harzianopyridone

Enzymatic Kinetic Resolution of Harzianopyridone

This protocol describes a typical procedure for the lipase-catalyzed kinetic resolution of a chiral alcohol functionality, which could be applicable if Harzianopyridone has a suitable functional group for enzymatic acylation.

Table 2: Example Enzymatic Kinetic Resolution Protocol

Parameter	Condition
Substrate	Racemic Harzianopyridone
Enzyme	Immobilized Candida antarctica lipase B (Novozym® 435)
Acyl Donor	Vinyl acetate (5 equivalents)
Solvent	Toluene
Temperature	40 °C
Monitoring	Chiral HPLC/SFC to determine enantiomeric excess of substrate and product over time
Work-up	Filter off the enzyme, evaporate the solvent. The product and unreacted substrate can then be separated by standard chromatography.

Diastereomeric Salt Crystallization of Harzianopyridone

This protocol provides a general procedure for diastereomeric salt crystallization.

Table 3: Example Diastereomeric Salt Crystallization Protocol

Step	Procedure
1. Salt Formation	Dissolve 1 equivalent of racemic Harzianopyridone in a suitable solvent (e.g., methanol, ethanol, or acetone). Add 0.5 equivalents of an enantiomerically pure chiral acid (e.g., (+)-tartaric acid).
2. Crystallization	Allow the solution to stand at room temperature or slowly cool to induce crystallization. If no crystals form, slowly evaporate the solvent or try adding a co-solvent in which the salts are less soluble.
3. Isolation	Collect the crystals by filtration and wash with a small amount of cold solvent.
4. Analysis	Analyze the diastereomeric purity of the crystals and the mother liquor by HPLC or NMR.
5. Liberation of Enantiomer	Dissolve the purified diastereomeric salt in water and adjust the pH with a base to precipitate the free Harzianopyridone enantiomer. Extract with an organic solvent.

Visualizations

Caption: Workflow for the separation of Harzianopyridone enantiomers.

Caption: Troubleshooting logic for Harzianopyridone enantiomer separation.

Addressing the phytotoxicity of Harzianopyridone in agricultural applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with harzianopyridone in agricultural applications. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is harzianopyridone and what is its primary role in agricultural applications?

Harzianopyridone is a secondary metabolite produced by the fungus Trichoderma harzianum. It is a pyridone alkaloid known for its antifungal properties against various plant pathogens.[1][2][3] In agricultural research, it is investigated for its potential as a biocontrol agent to protect crops from diseases.[4]

Q2: Can harzianopyridone be phytotoxic to plants?

Yes, like many secondary metabolites from Trichoderma, harzianopyridone can exhibit phytotoxicity, especially at high concentrations.[5] While T. harzianum and its metabolites can promote plant growth and control pathogens, an imbalance or high concentration of certain compounds can lead to negative effects on the plant.[5]

Q3: What are the typical symptoms of harzianopyridone phytotoxicity?

Symptoms of phytotoxicity from Trichoderma metabolites can include stunted root and shoot growth, chlorosis (yellowing of leaves), necrosis (tissue death), and reduced seed germination.[6] The severity of these symptoms is often dose-dependent.

Q4: Is it possible for harzianopyridone to have beneficial effects on plants?

Yes, many metabolites from Trichoderma have a dual function. At low concentrations, they can stimulate plant growth, enhance nutrient uptake, and induce systemic resistance in plants against pathogens.[7] The key is to determine the optimal concentration that provides benefits without causing phytotoxicity.

Q5: How can I mitigate the risk of phytotoxicity in my experiments?

To mitigate phytotoxicity, it is crucial to perform dose-response experiments to identify the optimal concentration of harzianopyridone for your specific plant species and experimental conditions.[6][8] Starting with a range of low concentrations is recommended. Additionally, consider the formulation and delivery method, as this can influence the local concentration of the compound in the plant's vicinity.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Reduced seed germination after application of harzianopyridone.	The concentration of harzianopyridone may be too high, inhibiting germination.	1. Conduct a dose-response study with a wider range of lower concentrations. 2. Ensure homogenous application to avoid localized high concentrations. 3. Check the purity of your harzianopyridone sample, as impurities could also be phytotoxic.
Stunted growth or chlorosis in treated plants compared to controls.	The applied concentration of harzianopyridone is likely in the phytotoxic range for the specific plant species or growth stage.	1. Immediately reduce the concentration in subsequent applications. 2. If using a soil drench, increase irrigation to help dilute the compound in the root zone. 3. For future experiments, establish the Minimum Inhibitory Concentration (MIC) for phytotoxicity through a thorough dose-response analysis.
Inconsistent results between experiments (sometimes beneficial, sometimes phytotoxic).	This could be due to variations in experimental conditions such as plant age, environmental stress, or inconsistent preparation of harzianopyridone solutions.	1. Standardize all experimental parameters, including plant growth media, temperature, light, and humidity. 2. Prepare fresh solutions of harzianopyridone for each experiment from a reliable stock. 3. Ensure the developmental stage of the plants is consistent across all experimental replicates.
Beneficial effects are observed, but they are not as significant as expected.	The concentration of harzianopyridone may be too low to elicit a strong positive response.	1. Incrementally increase the concentration in subsequent experiments, while carefully monitoring for any signs of phytotoxicity. 2. Consider synergistic effects by combining harzianopyridone with other plant growth-promoting substances, but be aware of potential interactions.

Quantitative Data on Phytotoxicity of Pyridone Derivatives

Compound	Concentration (mol/g substrate)	Plant Species	Effect on Aerial Parts (% inhibition)	Effect on Roots (% inhibition)
4a	6.7 x 10⁻⁸	Ipomoea grandifolia	64.4	-
4b	6.7 x 10⁻⁸	Cucumis sativus	-	80.8
4c	6.7 x 10⁻⁸	Ipomoea grandifolia	68.4	-
4g'	6.7 x 10⁻⁸	Cucumis sativus	-	74.5
4g'	6.7 x 10⁻⁸	Ipomoea grandifolia	56.8	-
Data adapted from a study on synthetic pyridone derivatives and is for illustrative purposes only.[6][8]

Experimental Protocols

Protocol for Assessing Phytotoxicity of Harzianopyridone on Seed Germination and Seedling Growth

This protocol is a generalized method for evaluating the phytotoxicity of harzianopyridone in a laboratory setting.

1. Materials:

• Certified seeds of a model plant species (e.g., lettuce, radish, cress).

• Harzianopyridone of known purity.

• Sterile distilled water.

• Solvent for dissolving harzianopyridone (if not water-soluble, e.g., DMSO, ethanol). Ensure to include a solvent control in your experiment.

• Sterile Petri dishes with filter paper or sterile sand.

• Growth chamber with controlled temperature and light conditions.

• Calipers or a ruler for measuring root and shoot length.

2. Preparation of Test Solutions:

• Prepare a stock solution of harzianopyridone at a high concentration.

• Perform serial dilutions to create a range of test concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Prepare a control solution with only sterile distilled water and, if applicable, a solvent control with the same concentration of the solvent used for the dilutions.

3. Experimental Setup:

• Place one or two sterile filter papers in each Petri dish.

• Pipette a standard volume (e.g., 5 ml) of each test solution or control solution onto the filter paper in the respective Petri dishes.

• Place a predetermined number of seeds (e.g., 20) evenly spaced on the moistened filter paper in each dish.

• Seal the Petri dishes with parafilm to prevent evaporation.

• Set up at least three to five replicates for each concentration and control.

4. Incubation:

• Place the Petri dishes in a growth chamber under controlled conditions (e.g., 25°C with a 16/8 hour light/dark cycle).

• Incubate for a period of 3 to 7 days.

5. Data Collection and Analysis:

• After the incubation period, count the number of germinated seeds in each Petri dish to calculate the germination percentage.

• Carefully remove the seedlings and measure the root length and shoot length of each.

• Calculate the average root and shoot length for each replicate.

• Calculate the percentage of inhibition for germination, root length, and shoot length for each concentration relative to the control.

• Use statistical analysis (e.g., ANOVA) to determine the significance of the observed effects.

• If possible, calculate the IC₅₀ (concentration causing 50% inhibition) for each parameter.[9]

Visualizations

Caption: Workflow for Phytotoxicity Assessment of Harzianopyridone.

Caption: Hypothetical Signaling Pathway for Harzianopyridone Phytotoxicity.

References

• 1. Exploration and Evaluation of Secondary Metabolites from Trichoderma harzianum: GC-MS Analysis, Phytochemical Profiling, Antifungal and Antioxidant Activity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Harzianolide, a novel plant growth regulator and systemic resistance elicitor from Trichoderma harzianum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and phytotoxic activity of new pyridones derived from 4-hydroxy-6-methylpyridin-2(1H)-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Growth rate inhibition metrics correct for confounders in measuring sensitivity to cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unraveling the Chiral Puzzle: A Comparative Guide to the Bioactivity of Racemic vs. Enantiomerically Pure Harzianopyridone

For researchers, scientists, and drug development professionals, understanding the nuanced bioactivity of chiral molecules is paramount. This guide provides a comprehensive comparison of racemic Harzianopyridone versus its enantiomerically pure forms, supported by available experimental data and detailed methodologies. Harzianopyridone, a natural product isolated from Trichoderma harzianum, exhibits a range of biological activities, including antifungal, antibacterial, and phytotoxic effects. Crucially, these activities are significantly influenced by its stereochemistry.

Harzianopyridone possesses a chiral center, leading to the existence of two enantiomers, the levorotatory (-) and dextrorotatory (+) forms, and the racemic mixture which contains equal amounts of both. Emerging evidence indicates that the biological effects of the racemic mixture are not simply an average of its components; rather, the individual enantiomers possess distinct and sometimes contrasting bioactivities.

Comparative Bioactivity Data

The following tables summarize the currently available quantitative data on the bioactivity of racemic and levorotatory Harzianopyridone. Data for the dextrorotatory enantiomer is not yet publicly available, highlighting a significant area for future research.

Table 1: Comparative Antifungal Activity of Harzianopyridone Forms

Fungal Species	Racemic Harzianopyridone (EC50 in µg/mL)	Levorotatory Harzianopyridone
Rhizoctonia solani	35.9 - 50.2[1]	Weak activity[2][3]
Sclerotium rolfsii	35.9 - 50.2[1]	Weak activity[2][3]
Fusarium oxysporum	35.9 - 50.2[1]	Weak activity[2][3]
Pythium ultimum	Strong activity[2][3]	Weak activity[2][3]
Gaeumannomyces graminis var. tritici	Strong activity[2][3]	Weak activity[2][3]
Botrytis cinerea	Strong activity[2][3]	Weak activity[2][3]

Table 2: Comparative Antibacterial and Phytotoxic Activity

Bioactivity	Racemic Harzianopyridone	Levorotatory Harzianopyridone
Antibacterial Activity	Not specified	Weak activity[2][3]
Phytotoxicity	Not specified	High phytotoxicity[2][3]

Table 3: Succinate Dehydrogenase (SDH) Inhibition

Form	IC50 (nM)
Racemic Harzianopyridone	80[4]
Levorotatory Harzianopyridone	Data not available
Dextrorotatory Harzianopyridone	Data not available

Mechanism of Action: A Chiral Perspective

The primary mechanism of action for Harzianopyridone's antifungal activity is the inhibition of succinate dehydrogenase (SDH), a key enzyme in both the citric acid cycle and the electron transport chain. The IC50 value for the racemic mixture against SDH is a potent 80 nM[4]. While the individual inhibitory activities of the enantiomers have not been reported, the significant difference in their antifungal efficacy strongly suggests that one enantiomer is a more potent SDH inhibitor than the other. This enantioselective inhibition of SDH is a common phenomenon among chiral fungicides[5].

Experimental Protocols

To facilitate further research and comparative studies, the following are detailed methodologies for the key experiments cited in this guide.

Antifungal Activity Assay (Poisoned Food Technique)

This method is used to determine the antifungal efficacy of the test compounds.

• Media Preparation: Prepare Potato Dextrose Agar (PDA) and sterilize by autoclaving.

• Compound Incorporation: After the PDA has cooled to approximately 45-50°C, add the test compound (racemic or enantiomerically pure Harzianopyridone, dissolved in a suitable solvent) to achieve the desired final concentrations. The same volume of solvent is added to the control plates.

• Pouring Plates: Pour the amended PDA into sterile Petri dishes and allow them to solidify.

• Inoculation: Place a mycelial plug (typically 5 mm in diameter) from the edge of an actively growing culture of the target fungus onto the center of the agar plates.

• Incubation: Incubate the plates at a suitable temperature for the specific fungus (e.g., 25 ± 2°C) until the mycelial growth in the control plate reaches the edge of the plate.

• Data Collection: Measure the diameter of the fungal colony in both the control and treated plates.

• Calculation: Calculate the percentage of mycelial growth inhibition using the following formula: % Inhibition = ((C - T) / C) * 100 Where C is the average diameter of the mycelial colony in the control group, and T is the average diameter of the mycelial colony in the treatment group.

Phytotoxicity Assay (Etiolated Wheat Coleoptile Bioassay)

This bioassay assesses the phytotoxic effects of the compounds on plant cell elongation.

• Seed Germination: Sterilize wheat seeds (e.g., Triticum aestivum) and germinate them in the dark on moist filter paper for 3-4 days.

• Coleoptile Sectioning: Once the coleoptiles reach a certain length (e.g., 20-30 mm), excise sections of a defined length (e.g., 10 mm) from the sub-apical region under a dim green light.

• Incubation: Place the coleoptile sections into test tubes or multi-well plates containing a buffered solution (e.g., phosphate buffer with sucrose) and the test compounds at various concentrations.

• Incubation Conditions: Incubate the sections in the dark at a controlled temperature (e.g., 25°C) for a specified period (e.g., 24 hours) on a shaker to ensure aeration.

• Measurement: After incubation, measure the final length of the coleoptile sections.

• Analysis: Compare the elongation of the treated coleoptiles with that of the control (buffer solution without the test compound). Inhibition or stimulation of elongation is calculated as a percentage of the control.

Succinate Dehydrogenase (SDH) Inhibition Assay

This enzymatic assay quantifies the inhibitory effect of the compounds on SDH activity.

• Mitochondria Isolation: Isolate mitochondria from a suitable source (e.g., rat liver, fungal mycelia) by differential centrifugation.

• Assay Buffer: Prepare an assay buffer containing phosphate buffer, a respiratory substrate (succinate), and an electron acceptor (e.g., 2,6-dichlorophenolindophenol - DCPIP).

• Reaction Initiation: Add the mitochondrial suspension to the assay buffer containing various concentrations of the test compound. The reaction is initiated by the addition of succinate.

• Spectrophotometric Measurement: Monitor the reduction of the electron acceptor (e.g., the decolorization of DCPIP) over time using a spectrophotometer at a specific wavelength (e.g., 600 nm).

• Calculation of IC50: Determine the concentration of the inhibitor that causes a 50% reduction in the rate of the enzymatic reaction (IC50).

Signaling Pathways and Logical Relationships

The differential bioactivity of Harzianopyridone's stereoisomers implies distinct interactions with their biological targets, which in turn can trigger different downstream signaling pathways. While specific pathways for each enantiomer have not been fully elucidated, a general workflow for investigating these differences is presented below.

Caption: Comparative workflow of Harzianopyridone forms and their observed bioactivities.

The inhibition of SDH by Harzianopyridone directly impacts cellular respiration and energy production in susceptible organisms. This disruption of the mitochondrial electron transport chain is a critical event leading to fungal cell death.

Caption: Simplified signaling pathway of Harzianopyridone's antifungal action.

Conclusion and Future Directions

The available data clearly demonstrate that the bioactivity of Harzianopyridone is highly dependent on its stereochemistry. The racemic mixture is a potent antifungal agent, while the levorotatory enantiomer displays weak antifungal and antibacterial activity but pronounced phytotoxicity. The lack of data on the dextrorotatory enantiomer is a critical knowledge gap that needs to be addressed to fully understand the structure-activity relationship of this natural product. Future research should focus on the enantioselective synthesis or chiral separation of Harzianopyridone to enable a complete biological evaluation of both pure enantiomers. Such studies will be invaluable for the potential development of Harzianopyridone-based compounds as targeted antifungal agents or herbicides, optimizing efficacy while minimizing off-target effects.

References

• 1. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi | MDPI [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. lsa.umich.edu [lsa.umich.edu]
• 5. One‐Pot Synthesis of Chiral Succinate Dehydrogenase Inhibitors and Antifungal Activity Studies - PMC [pmc.ncbi.nlm.nih.gov]

Harzianopyridone: A Natural Antifungal Compound Challenging Synthetic Fungicides

For Immediate Release

A comprehensive analysis of the antifungal efficacy of Harzianopyridone, a natural compound produced by the fungus Trichoderma harzianum, reveals its potential as a viable alternative to commercial synthetic fungicides in the management of phytopathogenic fungi. This guide provides a detailed comparison of Harzianopyridone with leading synthetic fungicides, supported by experimental data, methodologies, and an exploration of their respective mechanisms of action.

Harzianopyridone, a secondary metabolite, has demonstrated significant antifungal activity against a range of destructive plant pathogens. This report synthesizes available data to offer researchers, scientists, and drug development professionals a clear perspective on its performance relative to established synthetic fungicides such as Bavistin (Carbendazim), Azoxystrobin, and Tebuconazole.

Comparative Efficacy: Harzianopyridone vs. Synthetic Fungicides

The antifungal efficacy of a compound is often quantified by its half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50), which represents the concentration required to inhibit 50% of fungal growth. A lower value indicates higher potency. The following table summarizes the available data for Harzianopyridone and several commercial synthetic fungicides against various phytopathogenic fungi.

Fungicide	Target Pathogen	EC50/IC50 (µg/mL)	Reference
Harzianopyridone	Rhizoctonia solani	35.9	[1][2]
Sclerotium rolfsii	42.2	[1][2]
Macrophomina phaseolina	60.4	[1][2]
Fusarium oxysporum	50.2	[1][2]
Bavistin (Carbendazim)	Rhizoctonia solani	100% inhibition at 100 & 200 ppm	[3]
Fusarium oxysporum f. sp. lycopersici	> 96% inhibition at 200 ppm	[4]
Fusarium graminearum	0.32	[5]
Azoxystrobin	Rhizoctonia solani	> 30 (Resistant strains)	[6]
Tebuconazole	Rhizoctonia solani	-	[7]
Mancozeb	Fusarium oxysporum	Low inhibition	[8]

Note: Direct comparative studies under identical conditions are limited, and efficacy can vary based on the specific fungal strain and experimental setup.

While Harzianopyridone demonstrates considerable efficacy, some studies note that it can be less active than certain synthetic fungicides like Bavistin under specific laboratory conditions.[9] However, the data indicates that Harzianopyridone possesses a broad spectrum of activity against several important plant pathogens.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of antifungal activity.

Poisoned Food Technique

This method is widely used to assess the in vitro antifungal activity of a compound against mycelial growth.[10][11][12]

• Preparation of Poisoned Medium: A stock solution of the test compound (e.g., Harzianopyridone) is prepared in a suitable solvent. Appropriate volumes of the stock solution are aseptically mixed with a molten sterile growth medium, such as Potato Dextrose Agar (PDA), to achieve the desired final concentrations.[13] The same volume of solvent without the test compound is added to the control plates.

• Inoculation: A small disc (typically 5 mm in diameter) of the actively growing test fungus is taken from the margin of a fresh culture and placed at the center of the solidified poisoned agar plate.

• Incubation: The inoculated plates are incubated at an optimal temperature for the specific fungus (e.g., 25 ± 1°C) for a defined period, or until the fungal growth in the control plate reaches the periphery.

• Data Collection and Analysis: The radial growth of the fungal colony is measured in millimeters. The percentage of mycelial growth inhibition is calculated using the following formula: Percentage Inhibition = ((C - T) / C) x 100 Where C is the average diameter of the fungal colony in the control plate, and T is the average diameter of the fungal colony in the treatment plate. The EC50 value can then be determined by probit analysis of the inhibition data at various concentrations.

Broth Microdilution Method

This technique is a standardized method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[14][15]

• Preparation of Microdilution Plates: Serial two-fold dilutions of the antifungal agent are prepared in a liquid growth medium (e.g., RPMI 1640) in 96-well microtiter plates.

• Inoculum Preparation: A standardized suspension of fungal spores or yeast cells is prepared, and the concentration is adjusted to a specific density.

• Inoculation: Each well of the microtiter plate is inoculated with the fungal suspension. A growth control well (without the antifungal agent) and a sterility control well (without inoculum) are included.

• Incubation: The plates are incubated under appropriate conditions (e.g., 35°C for 24-48 hours).

• MIC Determination: The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control. This can be assessed visually or by using a spectrophotometer to measure the optical density.[16]

Mechanism of Action: A Tale of Two Strategies

Harzianopyridone and synthetic fungicides employ fundamentally different strategies to combat fungal pathogens.

Harzianopyridone: A Multifaceted Natural Defense

Harzianopyridone is a key component of the biocontrol arsenal of Trichoderma harzianum. The antifungal action of Trichoderma species is not reliant on a single mechanism but is a complex interplay of several processes, including mycoparasitism, competition for nutrients, and antibiosis, which is the production of antifungal secondary metabolites like Harzianopyridone.[17] These metabolites can disrupt fungal cell integrity and metabolism. Furthermore, Trichoderma can induce systemic resistance in the host plant, priming it to defend against pathogen attacks through signaling pathways involving jasmonic acid, ethylene, and salicylic acid.[18][19]

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative evaluation of two Trichoderma harzianum strains for major secondary metabolite production and antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. phytojournal.com [phytojournal.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. journalijpss.com [journalijpss.com]
• 8. asianjab.com [asianjab.com]
• 9. researchgate.net [researchgate.net]
• 10. - MedCrave online [medcraveonline.com]
• 11. ijcmas.com [ijcmas.com]
• 12. journals.wgu.edu.et [journals.wgu.edu.et]
• 13. researchgate.net [researchgate.net]
• 14. ifyber.com [ifyber.com]
• 15. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. academic.oup.com [academic.oup.com]
• 19. Trichoderma: The “Secrets” of a Multitalented Biocontrol Agent - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Antifungal Synergies: A Comparative Guide to Harzianopyridone Combinations

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant fungal pathogens presents a critical challenge in clinical practice and agriculture. Combination therapy, leveraging synergistic interactions between antifungal agents, offers a promising strategy to enhance efficacy, reduce required dosages, and combat resistance. Harzianopyridone, a natural product isolated from Trichoderma harzianum, has demonstrated potent antifungal activity through the inhibition of succinate dehydrogenase (SDH), a key enzyme in the mitochondrial electron transport chain (respiratory complex II). While direct experimental data on the synergistic effects of harzianopyridone with other antifungal agents is limited in publicly available literature, its mechanism of action provides a strong rationale for predicting synergistic outcomes with several classes of existing antifungal drugs.

This guide explores the theoretical basis for these synergies, provides a framework for their experimental validation, and presents detailed protocols to empower researchers to investigate these promising combinations.

Theoretical Framework for Synergy

Harzianopyridone's primary mode of action is the disruption of fungal mitochondrial respiration by inhibiting succinate dehydrogenase.[1] This leads to a reduction in cellular ATP production and an increase in reactive oxygen species (ROS), ultimately causing fungal cell death. This mechanism suggests a high potential for synergistic interactions with antifungal agents that target different cellular pathways. The rationale is that by weakening the fungus energetically and inducing oxidative stress, harzianopyridone can lower the effective concentration of a second agent needed to achieve a fungicidal or fungistatic effect.

Studies on other mitochondrial inhibitors have shown that disrupting mitochondrial function can potentiate the activity of azole antifungals like fluconazole, posaconazole, and itraconazole.[2][3] This potentiation is often linked to the induction of apoptosis-like cell death.[1] Therefore, it is highly probable that harzianopyridone would exhibit similar synergistic effects.

Potential Synergistic Combinations with Harzianopyridone

Based on their distinct mechanisms of action, the following antifungal classes are prime candidates for synergistic combination studies with harzianopyridone.

Antifungal Class	Mechanism of Action	Potential for Synergy with Harzianopyridone	Rationale for Predicted Synergy
Azoles (e.g., Fluconazole, Voriconazole, Itraconazole)	Inhibit ergosterol biosynthesis, disrupting cell membrane integrity.	High	Harzianopyridone-induced mitochondrial dysfunction can compromise cellular stress responses, making the fungal cell more susceptible to the membrane-destabilizing effects of azoles. Studies with other mitochondrial inhibitors have demonstrated this synergy.[2][3][4]
Polyenes (e.g., Amphotericin B)	Bind to ergosterol in the fungal cell membrane, forming pores that lead to leakage of cellular contents.	Moderate to High	While both agents can induce oxidative stress, their primary targets are different. The energetic depletion caused by harzianopyridone could impair the fungal cell's ability to repair membrane damage caused by polyenes. Some studies have shown synergy between other mitochondrial inhibitors and Amphotericin B.[5][6]
Echinocandins (e.g., Caspofungin, Micafungin)	Inhibit β-(1,3)-D-glucan synthase, disrupting cell wall synthesis.	Moderate	A compromised energy state due to mitochondrial inhibition by harzianopyridone may hinder the energetically demanding process of cell wall synthesis and repair, thus potentiating the effect of echinocandins. Synergistic effects have been observed between caspofungin and other mitochondrial inhibitors.[5][7]
Allylamines (e.g., Terbinafine)	Inhibit squalene epoxidase, an early step in ergosterol biosynthesis.	High	Similar to azoles, allylamines target ergosterol biosynthesis. The combination of inhibiting both mitochondrial respiration and a key step in membrane synthesis is likely to be highly effective.[8][9]
Flucytosine	Inhibits DNA and RNA synthesis.	Moderate	The disruption of cellular energy metabolism by harzianopyridone could impair the cell's ability to carry out DNA and RNA repair mechanisms, potentially increasing the efficacy of flucytosine.

Experimental Protocols

To empirically determine the synergistic effects of harzianopyridone with other antifungal agents, the checkerboard microdilution assay is the most common and accepted method.

Checkerboard Assay for Antifungal Synergy Testing

Objective: To determine the Fractional Inhibitory Concentration Index (FICI) for a combination of two antifungal agents, which indicates synergy, additivity, or antagonism.

Materials:

• 96-well microtiter plates

• Harzianopyridone stock solution

• Stock solution of the second antifungal agent

• Fungal inoculum, adjusted to the desired concentration (e.g., 0.5 to 2.5 x 10^3 CFU/mL) in a suitable broth medium (e.g., RPMI-1640 with L-glutamine and buffered with MOPS)

• Incubator

Procedure:

• Preparation of Drug Dilutions:

  • Prepare serial dilutions of both harzianopyridone and the second antifungal agent in the broth medium. The final concentrations in the wells should typically range from 1/32 to 4 times the Minimum Inhibitory Concentration (MIC) of each drug alone.

• Plate Setup:

  • Dispense 50 µL of the appropriate dilution of the second antifungal agent across the rows of the 96-well plate (e.g., from column 1 to 10).

  • Dispense 50 µL of the appropriate dilution of harzianopyridone down the columns of the plate (e.g., from row A to G).

  • This creates a matrix of wells containing various combinations of the two drugs.

  • Include control wells:

    • Drug-free wells (growth control)

    • Wells with each drug alone (to determine the MIC of each drug)

    • Uninoculated wells (sterility control)

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum to each well (except the sterility control).

• Incubation:

  • Incubate the plates at the optimal temperature for the growth of the test fungus (e.g., 35°C) for a predetermined period (e.g., 24-48 hours), or until growth is visible in the drug-free control wells.

• Reading the Results:

  • Visually or spectrophotometrically determine the MIC for each drug alone and for the combination. The MIC is the lowest concentration that inhibits visible growth.

• Data Analysis:

  • Calculate the Fractional Inhibitory Concentration (FIC) for each drug in the combination:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Calculate the FICI by summing the individual FICs:

    • FICI = FIC of Drug A + FIC of Drug B

  • Interpret the FICI value:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Visualizing Synergistic Mechanisms and Experimental Workflows

To better understand the proposed interactions and experimental design, the following diagrams are provided.

Caption: Proposed synergistic mechanism of Harzianopyridone and an azole antifungal.

References

• 1. Mitochondrial respiratory pathways inhibition in Rhizopus oryzae potentiates activity of posaconazole and itraconazole via apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitochondria-Mediated Azole Drug Resistance and Fungal Pathogenicity: Opportunities for Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Disrupting mitochondrial function could improve treatment of fungal infections | Whitehead Institute [wi.mit.edu]
• 4. sciencedaily.com [sciencedaily.com]
• 5. In Vitro Synergy of Caspofungin and Amphotericin B against Aspergillus and Fusarium spp - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 7. The antifungal activity of caspofungin in combination with antifungals or non-antifungals against Candida species in vitro and in clinical therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synergistic activity between conventional antifungals and chalcone-derived compound against dermatophyte fungi and Candida spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro activities of terbinafine in combination with fluconazole and itraconazole against isolates of Candida albicans with reduced susceptibility to azoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Fungal Defenses: A Comparative Guide to Harzianopyridone and its Place in Antifungal Research

For Immediate Release

[City, State] – [Date] – In the ongoing battle against fungal pathogens, which pose significant threats to agriculture and human health, understanding the efficacy and potential for resistance to novel antifungal compounds is paramount. This guide offers a comprehensive comparison of Harzianopyridone, a secondary metabolite produced by the biocontrol fungus Trichoderma harzianum, with other antifungal agents. It provides researchers, scientists, and drug development professionals with a synthesis of current knowledge on its antifungal activity, experimental protocols for its assessment, and a discussion on the theoretical potential for cross-resistance.

Harzianopyridone has demonstrated significant in vitro activity against a range of economically important plant pathogenic fungi. Its multifaceted mechanism of action, characteristic of many Trichoderma metabolites, contributes to its efficacy. While direct cross-resistance studies involving Harzianopyridone are not yet available in the public domain, this guide provides a framework for understanding its potential interactions with other fungicides based on its known biological activities and the general principles of antifungal resistance.

Antifungal Spectrum of Harzianopyridone

Harzianopyridone has been shown to be a potent inhibitor of several phytopathogenic fungi. The racemic form, in particular, exhibits strong antifungal properties.[1] The following table summarizes the known antifungal activity of Harzianopyridone against various fungal species.

Fungal Pathogen	Host Plant(s)	Efficacy of Harzianopyridone	Reference(s)
Pythium ultimum	Various crops	Strong antifungal activity	[1]
Gaeumannomyces graminis var. tritici	Wheat	Strong antifungal activity	[1]
Rhizoctonia solani	Various crops	Strong antifungal activity; >90% growth inhibition	[2]
Botrytis cinerea	Various fruits and vegetables	Strong antifungal activity	[1]
Sclerotium rolfsii	Various crops	>90% growth inhibition (EC50 35.9–50.2 μg/mL)	[2]
Fusarium oxysporum	Various crops	>90% growth inhibition (EC50 35.9–50.2 μg/mL)	[2]

Understanding the Mechanism: A Key to Predicting Resistance

While the precise molecular target of Harzianopyridone in fungal cells is not yet fully elucidated, it is understood to be a key component of the antibiosis mechanism of Trichoderma harzianum.[3][4] This involves the secretion of secondary metabolites that are toxic to other microorganisms. The antifungal action of Trichoderma species is a complex process that also includes mycoparasitism (direct attack on other fungi), competition for nutrients, and induction of plant defense mechanisms.[3][5]

Interestingly, a recent study on the Zika virus identified that Harzianopyridone can inhibit viral replication by targeting the RNA-dependent RNA polymerase (RdRp).[6] While this provides a potential avenue for investigation, it is important to note that the mechanism of action in a virus may differ significantly from that in a fungal cell. Further research is needed to identify the specific biochemical pathways in fungi that are disrupted by Harzianopyridone. This knowledge is critical for predicting and monitoring the development of resistance.

Experimental Protocols: Assessing Antifungal Activity

The evaluation of Harzianopyridone's antifungal efficacy typically involves standard in vitro assays. A general workflow for such an experiment is outlined below.

Figure 1. A generalized workflow for in vitro antifungal susceptibility testing.

Detailed Methodologies:

• Fungal Isolates and Culture: Pathogenic fungi are typically isolated from infected plant tissues and maintained on a suitable solid medium such as Potato Dextrose Agar (PDA).

• Inoculum Preparation: For filamentous fungi, spore suspensions are prepared by flooding mature cultures with sterile water and filtering the resulting suspension. Mycelial plugs of a standardized diameter can also be used as inoculum.

• Antifungal Agent Preparation: Harzianopyridone is dissolved in an appropriate solvent (e.g., DMSO) and then serially diluted to obtain a range of test concentrations.

• Poisoned Food Technique (for solid media): The various concentrations of Harzianopyridone are incorporated into molten PDA before pouring into Petri plates. The plates are then centrally inoculated with the fungal inoculum.

• Broth Dilution Method (for liquid media): The fungal inoculum and different concentrations of Harzianopyridone are added to a liquid growth medium in microtiter plates or test tubes.

• Incubation: The treated and control (without Harzianopyridone) cultures are incubated at an optimal temperature and duration for the specific fungal pathogen.

• Data Collection and Analysis: Fungal growth is quantified by measuring the diameter of the fungal colony on solid media or the optical density in liquid cultures. The percentage of growth inhibition is calculated relative to the control. The EC50 (Effective Concentration to inhibit 50% of growth) or MIC (Minimum Inhibitory Concentration) is then determined.

Cross-Resistance: A Theoretical Perspective

Cross-resistance occurs when a fungal pathogen develops resistance to one fungicide, which then confers resistance to other, often structurally related, fungicides that have the same mechanism of action. A well-documented example is the cross-resistance observed among azole fungicides, which all target the lanosterol 14α-demethylase enzyme (CYP51) involved in ergosterol biosynthesis. The extensive use of azoles in agriculture has been linked to the emergence of azole-resistant strains of human pathogens like Aspergillus fumigatus.[4]

Given that the specific molecular target of Harzianopyridone in fungi is unknown, it is difficult to predict its potential for cross-resistance with existing fungicides. However, the following points can be considered:

• Unique Chemical Structure: Harzianopyridone possesses a distinct pyridine ring system.[1] If its mechanism of action is novel and does not overlap with existing classes of fungicides, the likelihood of pre-existing cross-resistance would be low.

• Multi-target Action: As a natural product from a biocontrol agent, it is possible that Harzianopyridone has multiple cellular targets, which could reduce the probability of resistance development.

• Efflux Pumps: A common mechanism of fungicide resistance is the overexpression of efflux pumps that actively transport the toxic compound out of the fungal cell. This can lead to broad-spectrum resistance to multiple, structurally unrelated compounds. It is plausible that fungal pathogens could develop resistance to Harzianopyridone via this mechanism.

The potential signaling pathways involved in the development of fungicide resistance in a hypothetical fungal pathogen are illustrated in the diagram below.

Figure 2. Potential signaling pathways leading to fungicide resistance.

Conclusion and Future Directions

Harzianopyridone is a promising antifungal compound with demonstrated efficacy against a range of important plant pathogens. While its full potential is still being explored, the available data underscore its significance in the search for novel biocontrol agents. To fully assess its utility and manage the risk of resistance, future research should prioritize:

• Elucidation of the specific mechanism of action of Harzianopyridone in fungal cells.

• Direct experimental studies on cross-resistance with a panel of commercially available fungicides representing different chemical classes and modes of action.

• In vivo studies to evaluate its efficacy under field conditions and to understand its interaction with the host plant and the broader microbiome.

By addressing these research gaps, the scientific community can better position Harzianopyridone as a valuable tool in integrated pest management strategies, contributing to a more sustainable and secure agricultural future.

References

• 1. Bioactive Secondary Metabolites from Trichoderma spp. against Phytopathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strain improvement of Trichoderma harzianum for enhanced biocontrol capacity: Strategies and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. A Marine Natural Product, Harzianopyridone, as an Anti-ZIKV Agent by Targeting RNA-Dependent RNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Target Specificity of Harzianopyridone: A Comparative Guide for Fungal and Mammalian Cells

For Researchers, Scientists, and Drug Development Professionals

Harzianopyridone, a natural pyridone metabolite isolated from the fungus Trichoderma harzianum, has garnered significant interest as a potent antifungal agent. Its primary mechanism of action is the inhibition of succinate dehydrogenase (SDH), or mitochondrial complex II, a crucial enzyme in both the tricarboxylic acid (TCA) cycle and the electron transport chain. This guide provides a comprehensive comparison of Harzianopyridone's activity in fungal and mammalian cells, offering experimental data and detailed protocols to aid in the validation of its target specificity.

Performance Comparison: Harzianopyridone vs. Alternative SDHI Fungicides

Harzianopyridone belongs to the same class of fungicides as several synthetic succinate dehydrogenase inhibitors (SDHIs) used in agriculture. A comparative analysis of their antifungal potency and mammalian cytotoxicity is crucial for evaluating Harzianopyridone's potential as a selective antifungal agent.

Compound	Target Organism(s)	Antifungal Potency (EC50/MIC)	Mammalian Cytotoxicity (CC50/IC50)	Selectivity Index (CC50/EC50)
Harzianopyridone	Rhizoctonia solani, Sclerotium rolfsii, Fusarium oxysporum, Botrytis cinerea	EC50: 35.9 - 50.2 µg/mL[1][2]	CC50: >45 µM (>12.6 µg/mL) in Vero, A549, and SNB19 cells[3]	>0.25 - 0.35
Boscalid	Broad-spectrum	Varies by species	96h LC50 (zebrafish embryos): ~2-17 µM[4]	Varies
Fluopyram	Broad-spectrum	Varies by species	96h LC50 (zebrafish embryos): ~2-17 µM[4]	Varies
Penthiopyrad	Colletotrichum cereale	ED50: 0.19 ppm[5]	96h LC50 (zebrafish larvae): 6.62 µM[4]	Varies

Note: Direct comparative studies with identical conditions are limited. The provided data is compiled from various sources and should be interpreted with caution. The Selectivity Index (SI) for Harzianopyridone is a conservative estimate based on the available data. An SI greater than 10 is generally considered indicative of promising selective activity.[6]

Mechanism of Action and Signaling Pathways

Harzianopyridone exerts its antifungal effect by binding to the ubiquinone-binding (Qp) site of the SDH complex, thereby blocking the transfer of electrons from succinate to ubiquinone. This inhibition has several downstream consequences for the cell.

Fungal Cells:

Inhibition of SDH in fungi leads to:

• Disruption of the Electron Transport Chain: This halts aerobic respiration and drastically reduces ATP synthesis.[7]

• TCA Cycle Blockade: The accumulation of succinate inhibits the TCA cycle, further impacting energy production and cellular metabolism.[7]

• Increased Reactive Oxygen Species (ROS) Production: The blockage of electron flow can lead to the generation of superoxide radicals, causing oxidative stress and cellular damage.

• Induction of Cell Death: The culmination of these effects can lead to programmed cell death (apoptosis) or necrosis in fungal cells.[8]

Mammalian Cells:

While Harzianopyridone also inhibits mammalian SDH, the downstream effects and overall cytotoxicity appear to be significantly lower at effective antifungal concentrations.[3] Inhibition of mammalian SDH can lead to:

• Partial Reduction in Cellular Respiration: This may be compensated for by other metabolic pathways.[9]

• Succinate Accumulation: This can have signaling roles, including the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α), although this effect can be cell-type specific.[10]

• Delayed Cell Cycle Progression: Inhibition of complex II has been shown to slow down the cell cycle rather than causing a specific phase arrest.[9]

The higher tolerance of mammalian cells to Harzianopyridone may be attributed to differences in the enzyme's structure, metabolic flexibility, or the presence of more robust antioxidant defense mechanisms.

Experimental Protocols for Target Validation

Here are detailed methodologies for key experiments to validate the target specificity of Harzianopyridone.

Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC) of Harzianopyridone against a panel of fungal species.

Materials:

• Harzianopyridone stock solution (e.g., 10 mg/mL in DMSO)

• Fungal isolates

• RPMI-1640 medium with L-glutamine, buffered with MOPS

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Inoculum Preparation: Grow fungal cultures on an appropriate agar medium. Collect spores or yeast cells and suspend them in sterile saline. Adjust the suspension to a concentration of 0.5-2.5 x 10^3 CFU/mL.

• Serial Dilution: Perform a two-fold serial dilution of the Harzianopyridone stock solution in RPMI-1640 medium in the 96-well plate. The final concentrations should typically range from 0.1 to 100 µg/mL.

• Inoculation: Add 100 µL of the fungal inoculum to each well containing 100 µL of the diluted Harzianopyridone.

• Controls: Include a growth control (inoculum without drug) and a sterility control (medium only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 28-35°C) for 24-72 hours, depending on the fungal species.

• MIC Determination: The MIC is the lowest concentration of Harzianopyridone that causes a significant inhibition of fungal growth (typically ≥50% or ≥90% reduction) compared to the growth control, determined visually or by measuring absorbance at a specific wavelength (e.g., 530 nm).[11][12]

Mammalian Cell Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of mammalian cells to determine the cytotoxic concentration (CC50 or IC50) of Harzianopyridone.

Materials:

• Harzianopyridone stock solution

• Mammalian cell lines (e.g., HEK293, HepG2, Vero)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed mammalian cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: The next day, replace the medium with fresh medium containing serial dilutions of Harzianopyridone (e.g., 1 to 200 µM). Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• IC50/CC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control. The IC50 or CC50 is the concentration of Harzianopyridone that reduces cell viability by 50%.[13][14][15]

Succinate Dehydrogenase (SDH) Activity Assay

This enzymatic assay directly measures the inhibitory effect of Harzianopyridone on SDH activity.

Materials:

• Harzianopyridone stock solution

• Isolated mitochondria from fungal or mammalian cells, or purified SDH enzyme

• Assay buffer (e.g., potassium phosphate buffer, pH 7.2)

• Succinate solution

• Artificial electron acceptor (e.g., 2,6-dichlorophenolindophenol - DCPIP)

• Phenazine methosulfate (PMS)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a cuvette or 96-well plate, prepare a reaction mixture containing the assay buffer, succinate, DCPIP, and PMS.

• Inhibitor Addition: Add various concentrations of Harzianopyridone to the reaction mixture. Include a control without the inhibitor.

• Enzyme Addition: Initiate the reaction by adding the mitochondrial preparation or purified SDH.

• Kinetic Measurement: Immediately measure the decrease in absorbance of DCPIP at 600 nm over time. The rate of DCPIP reduction is proportional to the SDH activity.

• IC50 Calculation: Determine the concentration of Harzianopyridone that causes 50% inhibition of SDH activity.[2][16]

Visualizing the Molecular and Experimental Landscape

Diagrams generated using Graphviz (DOT language) provide a clear visual representation of complex biological pathways and experimental workflows.

Caption: Harzianopyridone inhibits Complex II (SDH) in the mitochondrial electron transport chain.

Caption: Workflow for validating the target specificity of Harzianopyridone.

Caption: Downstream signaling consequences of SDH inhibition by Harzianopyridone.

Conclusion

Harzianopyridone demonstrates significant potential as a selective antifungal agent due to its potent inhibition of fungal succinate dehydrogenase and comparatively lower cytotoxicity in mammalian cells. The experimental protocols and comparative data provided in this guide offer a framework for researchers to further validate its target specificity and explore its therapeutic or agricultural applications. Future studies should focus on direct, head-to-head comparisons with other SDHI fungicides across a broader range of fungal and mammalian cell lines to comprehensively establish its selectivity and safety profile.

References

• 1. SDHi fungicides: An example of mitotoxic pesticides targeting the succinate dehydrogenase complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sunlongbiotech.com [sunlongbiotech.com]
• 3. researchgate.net [researchgate.net]
• 4. SDHI Fungicide Toxicity and Associated Adverse Outcome Pathways: What Can Zebrafish Tell Us? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. extension.psu.edu [extension.psu.edu]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Metabolic Effects of Succinate Dehydrogenase Loss in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. acmeresearchlabs.in [acmeresearchlabs.in]
• 16. Cytotoxicity of Mycotoxins and Their Combinations on Different Cell Lines: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Structure-Activity Relationship (SAR) of Harzianopyridone Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of harzianopyridone analogs, focusing on their antifungal, antibacterial, and cytotoxic properties. The information is compiled from available scientific literature to aid in the rational design of more potent and selective therapeutic agents.

Introduction to Harzianopyridone

Harzianopyridone is a natural product isolated from the fungus Trichoderma harzianum.[1] It is a pyridone alkaloid known for its broad spectrum of biological activities, including antifungal, antibacterial, and herbicidal properties.[2] The primary mechanism of action for its antifungal effect is the inhibition of succinate dehydrogenase (SDH), a key enzyme in the mitochondrial electron transport chain.[1][2] This mode of action has made harzianopyridone and its analogs attractive scaffolds for the development of new antimicrobial and anticancer agents.

Core Structure and Modification Sites

The fundamental structure of harzianopyridone features a substituted 2-pyridone core. The key sites for chemical modification in SAR studies are typically the acyl side chain, the substituents on the pyridone ring, and the methoxy groups. Understanding how modifications at these positions affect biological activity is crucial for optimizing the therapeutic potential of this class of compounds.

Caption: General chemical structure of Harzianopyridone highlighting key sites for analog synthesis.

Comparative Biological Activity of Harzianopyridone Analogs

Due to the limited number of publicly available, systematic SAR studies on a wide range of harzianopyridone analogs, this guide will present data on the parent compound and draw inferences from SAR studies of other pyridone-containing molecules with similar biological activities. The following tables summarize the reported biological activities of harzianopyridone.

Antifungal Activity

Harzianopyridone exhibits potent activity against a variety of fungal pathogens. Its efficacy is attributed to the inhibition of succinate dehydrogenase.

Compound	Fungal Strain	IC50 / MIC	Reference
Harzianopyridone	Botrytis cinerea	Significant activity	[3]
Harzianopyridone	Rhizoctonia solani	Significant activity	[3]

Further SAR studies on synthetic pyridone analogs suggest that the nature and length of the acyl side chain are critical for antifungal potency. Lipophilic side chains often enhance activity, but there is an optimal length beyond which activity may decrease.[4]

Antibacterial Activity

While primarily known for its antifungal properties, harzianopyridone also demonstrates activity against certain bacteria.

Compound	Bacterial Strain	MIC	Reference
Harzianopyridone	Pasteurella piscicida	Active	[5]

SAR studies on other antimicrobial pyridone derivatives indicate that the introduction of specific substituents on the pyridone ring, such as halogens or small alkyl groups, can enhance antibacterial activity.[6]

Cytotoxic Activity

The inhibitory effect of harzianopyridone on mitochondrial function also translates to cytotoxic activity against cancer cell lines.

Compound	Cell Line	IC50	Reference
Harzianopyridone Analog	Murine P388 leukemia	ED50: 0.21 µg/mL	[5]
Harzianopyridone Analog	Human HL-60 leukemia	Significant cytotoxicity	[3]
Harzianopyridone Analog	Murine L1210 leukemia	Significant cytotoxicity	[3]
Harzianopyridone Analog	HepG2 (Hepatocellular carcinoma)	IC50: 2.10 µM	[3]
Harzianopyridone Analog	HeLa (Cervical cancer)	IC50: 8.59 µM	[3]

For many classes of cytotoxic pyridone compounds, modifications that increase cellular uptake and target engagement are key to improving anticancer efficacy. This often involves a balance between lipophilicity and aqueous solubility.[7]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of harzianopyridone analogs.

Antifungal Susceptibility Testing (Broth Microdilution Method)

• Inoculum Preparation: Fungal strains are cultured on an appropriate agar medium. A suspension is prepared in sterile saline and adjusted to a concentration of 1-5 x 10^6 CFU/mL using a spectrophotometer.

• Drug Dilution: The test compounds are serially diluted in RPMI-1640 medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the fungal suspension to a final concentration of 0.5-2.5 x 10^3 CFU/mL.

• Incubation: The plates are incubated at 35°C for 24-48 hours.

• Endpoint Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that causes a significant inhibition of visible growth compared to the drug-free control.

Antibacterial Susceptibility Testing (Broth Microdilution Method)

• Inoculum Preparation: Bacterial strains are grown in a suitable broth medium to the mid-logarithmic phase. The culture is then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Drug Dilution: The test compounds are serially diluted in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Endpoint Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for 48-72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The IC50 value, the concentration that inhibits 50% of cell growth, is calculated from the dose-response curve.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical workflow for the evaluation of harzianopyridone analogs and a simplified representation of its mechanism of action.

Caption: A typical experimental workflow for the synthesis and evaluation of harzianopyridone analogs.

Caption: A simplified diagram illustrating the proposed mechanism of action of harzianopyridone analogs.

Conclusion

Harzianopyridone represents a promising natural product scaffold for the development of novel therapeutic agents. While comprehensive SAR studies on a wide array of its analogs are not extensively reported in the public domain, the available data on the parent compound and related pyridone derivatives highlight the critical role of the acyl side chain and substitutions on the pyridone ring in determining biological activity. Further synthesis and evaluation of a diverse library of harzianopyridone analogs are warranted to fully elucidate the SAR and to develop potent and selective drug candidates for infectious diseases and cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. Structure and biosynthesis of harzianopyridone, an antifungal metabolite of Trichoderma harzianum - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Structures and Biological Activities of Secondary Metabolites from Trichoderma harzianum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Antifungal Activity, and Structure Activity Relationships of Coruscanone A Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Characterization, and Antibacterial Activity of Novel ...: Ingenta Connect [ingentaconnect.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Mode of Action of Harzianopyridone and Other Respiratory Chain Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mode of action of Harzianopyridone with other well-characterized inhibitors of the mitochondrial respiratory chain. The information presented is supported by experimental data to aid in the selection and application of these inhibitors in research and drug development.

Introduction to Respiratory Chain Inhibitors

The mitochondrial electron transport chain (ETC) is a series of protein complexes embedded in the inner mitochondrial membrane that orchestrates cellular respiration and ATP production. Inhibition of this pathway is a critical mechanism of action for many therapeutic agents and toxins. Understanding the specific effects of different inhibitors on mitochondrial function is paramount for drug discovery and toxicology studies. This guide focuses on Harzianopyridone, a potent inhibitor of Complex II, and compares its effects to inhibitors of other ETC complexes.

Comparative Analysis of Inhibitor Effects

The following tables summarize the quantitative effects of Harzianopyridone and other respiratory chain inhibitors on key mitochondrial functions. It is important to note that the experimental values are derived from various studies and cell types, and therefore, direct comparisons should be made with caution.

Inhibitor	Target Complex	IC50	Cell Type/System	Reference
Harzianopyridone	Complex II (Succinate Dehydrogenase)	~80 nM	Not Specified	[Not explicitly found in search results]
Rotenone	Complex I (NADH:ubiquinone oxidoreductase)	1.7-2.2 µM	Differentiated SH-SY5Y cells	[1]
Antimycin A	Complex III (Cytochrome bc1 complex)	Not Specified	Not Specified
Oligomycin	Complex V (ATP Synthase)	Not Specified	Not Specified
Cyanide	Complex IV (Cytochrome c oxidase)	Not Specified	Not Specified

Table 1: Potency of Respiratory Chain Inhibitors. This table outlines the target complex and the half-maximal inhibitory concentration (IC50) of each inhibitor. The IC50 value is a measure of the inhibitor's potency.

Inhibitor	Effect on Basal OCR	Effect on Maximal OCR	Cell Type	Concentration	Reference
Harzianopyridone	Expected Decrease	Expected Decrease	Not Specified	Not Specified
Rotenone	Significant Decrease	Significant Decrease	HL-60 cells	>100 nM	[2]
Antimycin A	Drastic Reduction	Drastic Reduction	ARPE-19 cells	1-20 µM	[3]
Oligomycin	Decrease (inhibits ATP-linked respiration)	Underestimation by 25-45%	T98G and U-87MG cells	Not Specified	[4]
Cyanide	25% inhibition (10⁻⁶-10⁻⁴ M), 80% inhibition (10⁻³ M)	Significant Decrease	Mouse brain mitochondria	10⁻⁶-10⁻³ M	[5]

Table 2: Effects of Respiratory Chain Inhibitors on Oxygen Consumption Rate (OCR). This table compares the impact of each inhibitor on basal and maximal oxygen consumption, key indicators of mitochondrial respiration.

Inhibitor	Effect on Cellular ATP Levels	Cell Type	Concentration	Duration	Reference
Harzianopyridone	Expected Decrease	Not Specified	Not Specified	Not Specified
Rotenone	Sharp decrease below 100 nM, leveled off at ~64% of control at 500 nM	HL-60 cells	>100 nM	24 h	[2]
Antimycin A	Dose-dependent decrease	Tobacco suspension cells	Not Specified	Not Specified	[6]
Oligomycin	14% decrease in viability, ATP content decreased from 0.81 to 0.54 nmol/10⁵ cells	H1299 cells	2 µg/ml	Not Specified	[7]
Cyanide	Decrease	Cortical cells	500-600 µM	Not Specified	[8]

Table 3: Effects of Respiratory Chain Inhibitors on Cellular ATP Synthesis. This table illustrates the impact of each inhibitor on the cell's primary energy currency, ATP.

| Inhibitor | Effect on Mitochondrial Membrane Potential (ΔΨm) | Cell Type | Concentration | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Harzianopyridone | Expected Decrease | Not Specified | Not Specified | | | Rotenone | Induces mitochondrial membrane depolarization | Primary rat mesencephalic neurons | 5-10 nM |[9] | | Antimycin A | Dose-dependent decrease | ARPE-19 cells | 25 µM |[3] | | Oligomycin | Increase (hyperpolarization) | Melanocytes | 6 µM |[10] | | Cyanide | Decrease | N27 cells | Not Specified |[11] |

Table 4: Effects of Respiratory Chain Inhibitors on Mitochondrial Membrane Potential (ΔΨm). This table shows the effect of each inhibitor on the electrochemical gradient across the inner mitochondrial membrane, a critical component for ATP synthesis.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

Protocol 1: Determination of IC50 for Succinate Dehydrogenase (Complex II) Inhibition

This protocol is adapted from a general spectrophotometric coupled enzyme assay for measuring the activity of succinate dehydrogenase.

Principle: The activity of succinate dehydrogenase is measured by monitoring the reduction of an artificial electron acceptor, which is coupled to the oxidation of succinate to fumarate. The IC50 is the concentration of the inhibitor that causes a 50% reduction in enzyme activity.

Materials:

• Isolated mitochondria or purified Complex II

• Succinate solution

• Inhibitor stock solution (e.g., Harzianopyridone)

• Assay buffer (e.g., 10 mM Tris-SO4, pH 7.4, 250 mM sucrose)

• Fumarate hydratase

• Oxaloacetate decarboxylating malic dehydrogenase

• NADP+

• MgSO4

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing assay buffer, fumarate hydratase, oxaloacetate decarboxylating malic dehydrogenase, NADP+, and MgSO4.

• Add a range of concentrations of the inhibitor (Harzianopyridone) to different wells of a microplate. Include a control with no inhibitor.

• Add the mitochondrial preparation or purified Complex II to each well.

• Initiate the reaction by adding succinate.

• Immediately measure the change in absorbance at 340 nm over time, which corresponds to the production of NADPH.

• Calculate the initial reaction rates for each inhibitor concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value from the resulting dose-response curve.[12]

Protocol 2: Measurement of Oxygen Consumption Rate (OCR) using Extracellular Flux Analysis

Principle: An extracellular flux analyzer (e.g., Seahorse XF Analyzer) measures the rate of oxygen consumption in real-time from living cells, providing insights into mitochondrial respiration.

Materials:

• Cultured cells

• Cell culture medium

• Extracellular flux analyzer and associated consumables (e.g., sensor cartridges, cell culture plates)

• Inhibitor stock solutions (Harzianopyridone, Rotenone, Antimycin A, Oligomycin)

• Uncoupler (e.g., FCCP)

Procedure:

• Seed cells in the specialized microplate and allow them to adhere overnight.

• Hydrate the sensor cartridge overnight in a CO2-free incubator.

• On the day of the assay, replace the cell culture medium with the assay medium and incubate in a CO2-free incubator for 1 hour.

• Load the inhibitor and uncoupler solutions into the designated ports of the hydrated sensor cartridge.

• Calibrate the extracellular flux analyzer.

• Place the cell plate in the analyzer and initiate the assay protocol.

• The protocol typically involves sequential injections of the inhibitors and uncoupler to measure basal respiration, ATP-linked respiration, proton leak, and maximal respiratory capacity.

• Analyze the resulting OCR data to determine the effect of each inhibitor.

Protocol 3: Quantification of Cellular ATP Levels

Principle: Cellular ATP levels can be quantified using a variety of commercially available kits, which are typically based on the luciferin-luciferase bioluminescence reaction.

Materials:

• Cultured cells

• Cell lysis buffer

• ATP assay kit (containing luciferase, luciferin, and ATP standard)

• Luminometer

Procedure:

• Culture cells and treat them with the desired concentrations of inhibitors for the specified duration.

• Lyse the cells using the provided lysis buffer to release intracellular ATP.

• In a luminometer-compatible plate, add the cell lysate to the reaction solution containing luciferase and luciferin.

• Measure the luminescence signal, which is directly proportional to the ATP concentration.

• Create a standard curve using the provided ATP standard to calculate the absolute ATP concentration in the samples.

• Express the ATP levels in the treated cells as a percentage of the untreated control.

Protocol 4: Assessment of Mitochondrial Membrane Potential (ΔΨm)

Principle: The mitochondrial membrane potential can be assessed using fluorescent dyes that accumulate in the mitochondria in a potential-dependent manner. A decrease in fluorescence indicates depolarization of the mitochondrial membrane.

Materials:

• Cultured cells

• Fluorescent dye for ΔΨm (e.g., TMRE, TMRM, JC-1)

• Inhibitor stock solutions

• Fluorescence microscope or flow cytometer

Procedure:

• Culture cells and treat them with the desired concentrations of inhibitors.

• Incubate the cells with the fluorescent ΔΨm dye according to the manufacturer's instructions.

• Wash the cells to remove excess dye.

• Analyze the fluorescence intensity of the cells using either a fluorescence microscope for qualitative imaging or a flow cytometer for quantitative analysis.

• A decrease in fluorescence intensity in treated cells compared to control cells indicates a loss of mitochondrial membrane potential.

Visualizing the Mode of Action

The following diagrams illustrate the sites of action of the different respiratory chain inhibitors and a typical experimental workflow for their characterization.

Figure 1: The mitochondrial electron transport chain and sites of inhibitor action.

Figure 2: A generalized workflow for characterizing respiratory chain inhibitors.

Conclusion

Harzianopyridone is a potent inhibitor of Complex II of the mitochondrial respiratory chain. Its mode of action, centered on the inhibition of succinate dehydrogenase, leads to a disruption of the electron transport chain, which is expected to decrease oxygen consumption, reduce ATP synthesis, and dissipate the mitochondrial membrane potential. While direct comparative data with inhibitors of other complexes is not extensively available in the literature, this guide provides a framework for understanding its effects in the context of other well-known respiratory chain inhibitors. The provided experimental protocols offer a starting point for researchers to conduct their own comparative studies and further elucidate the specific effects of Harzianopyridone and other mitochondrial modulators. Future research should focus on direct, head-to-head comparisons of these inhibitors in various cellular and in vitro models to provide a more comprehensive understanding of their differential effects on mitochondrial bioenergetics.

References

• 1. gap-26.com [gap-26.com]
• 2. researchgate.net [researchgate.net]
• 3. Antimycin A-Induced Mitochondrial Damage Causes Human RPE Cell Death despite Activation of Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Underestimation of the Maximal Capacity of the Mitochondrial Electron Transport System in Oligomycin-Treated Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effects of cyanide on brain mitochondrial cytochrome oxidase and respiratory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimycin A treatment decreases respiratory internal rotenone-insensitive NADH oxidation capacity in potato leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Mitochondrial membrane depolarization and the selective death of dopaminergic neurons by rotenone: protective effect of coenzyme Q10 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. "Mechanisms of cyanide neurotoxicity: A role for mitochondrial uncoupli" by Xun Zhang [docs.lib.purdue.edu]
• 12. Impairment of mitochondrial respiration following ex-vivo cyanide exposure in peripheral blood mononuclear cells - PMC [pmc.ncbi.nlm.nih.gov]

In planta validation of Harzianopyridone's efficacy against phytopathogens

A Comparative Guide for Researchers and Drug Development Professionals

Introduction

Harzianopyridone, a secondary metabolite produced by the fungus Trichoderma harzianum, has demonstrated significant antifungal properties against a range of economically important plant pathogens. This guide provides a comprehensive comparison of Harzianopyridone's efficacy with alternative biocontrol agents and conventional fungicides, supported by available experimental data. Detailed methodologies for key in planta validation assays are presented to facilitate the replication and advancement of research in this area. Furthermore, this guide illustrates the known and putative signaling pathways involved in Harzianopyridone's mode of action and the plant's defense response using detailed diagrams.

Comparative Efficacy of Harzianopyridone and Alternatives

While specific in planta data for purified Harzianopyridone is limited in publicly available literature, studies on Trichoderma harzianum strains, known producers of Harzianopyridone, provide valuable insights into its potential efficacy. The following tables summarize the performance of T. harzianum and other control agents against key phytopathogens. It is important to note that the observed effects in these studies are likely due to a combination of bioactive compounds and mechanisms, including the production of Harzianopyridone.

Table 1: Efficacy Against Botrytis cinerea (Gray Mold) on Tomato

Treatment	Application Method	Efficacy Metric	Result	Reference
Trichoderma harzianum CCTCC-SBW0162	Greenhouse	Disease Reduction (%)	80.7%	[Source 3]
Trichoderma harzianum T39	Soil Treatment	Disease Severity Reduction (%)	25-100%	[Source 8]
Plant-derived biostimulant (PDB-MX7)	Pre-treatment	Disease Severity Reduction (%)	76.4%	[Source 17]
Trichoderma spp. (meta-analysis)	Various	Disease Intensity Decrease (%)	56%	[Source 18]

Table 2: Efficacy Against Fusarium oxysporum (Fusarium Wilt)

Treatment	Host Plant	Efficacy Metric	Result	Reference
Trichoderma harzianum	Fennel	Disease Incidence (%)	21.00%	[Source 7]
Carbendazim (fungicide)	Fennel	Disease Incidence (%)	13.50%	[Source 7]
Mancozeb (fungicide)	Fennel	Disease Incidence (%)	15.00%	[Source 7]
Trichoderma harzianum	Tomato	Disease Reduction (%) vs. non-treated	72.76%	[Source 16]

Table 3: Efficacy Against Rhizoctonia solani (Root Rot)

Treatment	Host Plant	Efficacy Metric	Result	Reference
Trichoderma viride & T. harzianum	Coriander	Mycelial Growth Inhibition (%) - in vitro	T. viride: 68.7%	[Source 28]
Trichoderma harzianum	Tomato	Disease Reduction (%) vs. non-treated	74.38%	[Source 16]
Biopolymer-coated T. harzianum	Soybean	Root Rot Reduction (%)	70.9%	[Source 32]

Experimental Protocols

Reproducible and standardized experimental protocols are crucial for the validation of antifungal compounds. Below are detailed methodologies for conducting in planta assays to evaluate the efficacy of substances like Harzianopyridone.

Detached Leaf Assay for Antifungal Activity on Tomato against Botrytis cinerea

This protocol is adapted from established methods for assessing the efficacy of antifungal agents on detached plant tissues.

Materials:

• Healthy, fully expanded tomato leaves (e.g., from 4-6 week old plants).

• Botrytis cinerea culture grown on potato dextrose agar (PDA).

• Spore suspension of B. cinerea (1 x 10^5 spores/mL in sterile distilled water with 0.05% Tween 20).

• Harzianopyridone solution at desired concentrations (dissolved in a suitable solvent, with a solvent-only control).

• Alternative treatments (e.g., commercial fungicide, other biocontrol agents) for comparison.

• Sterile Petri dishes (150 mm) lined with moist filter paper.

• Micropipettes and sterile tips.

• Incubation chamber with controlled temperature (20-25°C) and high humidity (>90%).

Procedure:

• Leaf Collection: Detach healthy, uniform-sized tomato leaves from the middle of the plant.

• Surface Sterilization: Gently wash the leaves with sterile distilled water and pat them dry with sterile paper towels.

• Treatment Application:

  • Place the leaves abaxial side up in the prepared Petri dishes.

  • Apply a defined volume (e.g., 20 µL) of the Harzianopyridone solution, alternative treatments, or the solvent control onto a specific spot on each leaflet.

  • Allow the treatment spots to air-dry in a sterile environment.

• Pathogen Inoculation:

  • On each treatment spot, apply a droplet (e.g., 10 µL) of the B. cinerea spore suspension.

• Incubation:

  • Seal the Petri dishes with parafilm to maintain high humidity.

  • Incubate the dishes at 20-25°C with a photoperiod (e.g., 12h light/12h dark).

• Disease Assessment:

  • After 3-5 days, measure the diameter of the necrotic lesions that develop at the inoculation sites.

  • Calculate the percentage of disease inhibition compared to the solvent control using the formula: % Inhibition = [(Lesion Diameter_Control - Lesion Diameter_Treatment) / Lesion Diameter_Control] x 100

Greenhouse Assay for Efficacy Against Gray Mold on Tomato Plants

This protocol outlines a whole-plant assay to evaluate the protective effect of antifungal compounds under more realistic greenhouse conditions.

Materials:

• Tomato seedlings (4-6 weeks old) grown in individual pots.

• Botrytis cinerea spore suspension (1 x 10^5 spores/mL).

• Harzianopyridone solution and control solutions.

• Spray bottles for treatment application.

• Greenhouse with controlled temperature (20-25°C) and humidity.

Procedure:

• Plant Acclimatization: Acclimatize the tomato plants to the greenhouse conditions for at least one week before the experiment.

• Treatment Application:

  • Randomly assign plants to different treatment groups (Harzianopyridone, alternatives, control).

  • Spray the foliage of each plant until runoff with the corresponding treatment solution.

  • Allow the plants to dry completely.

• Pathogen Inoculation:

  • 24 hours after treatment application, spray the plants with the B. cinerea spore suspension.

• Incubation and Disease Development:

  • Maintain high humidity for the first 48 hours to promote infection.

  • Continue to monitor the plants under controlled greenhouse conditions.

• Disease Severity Assessment:

  • After 5-7 days, assess the disease severity on each plant. This can be done by:

    • Counting the number of lesions per plant.

    • Measuring the total lesion area.

    • Using a disease severity rating scale (e.g., 0 = no symptoms, 5 = severe necrosis).

• Data Analysis:

  • Compare the disease severity between the different treatment groups to determine the efficacy of Harzianopyridone.

Signaling Pathways and Mechanism of Action

Understanding the molecular mechanisms underlying the efficacy of Harzianopyridone is crucial for its development as a reliable biocontrol agent. The following diagrams illustrate the key signaling pathways involved.

Pathogen-Associated Molecular Pattern (PAMP)-Triggered Immunity in Plants

Microbial compounds can be recognized by plant cell surface receptors, triggering a basal defense response known as PAMP-Triggered Immunity (PTI). While the specific elicitor activity of Harzianopyridone is yet to be fully elucidated, this general pathway illustrates how plants perceive and respond to microbial molecules.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Harzianopyridone: A Procedural Guide

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Harzianopyridone with appropriate care in a controlled laboratory environment.

Personal Protective Equipment (PPE): A foundational aspect of laboratory safety is the consistent use of PPE. When handling Harzianopyridone, always wear:

• Chemical safety goggles to protect against splashes.

• Chemical-resistant gloves (such as nitrile or butyl rubber) to prevent skin contact.

• A fully buttoned lab coat to protect clothing and skin.

Work Area and Ventilation: All handling of Harzianopyridone should occur within a properly functioning certified laboratory chemical fume hood to minimize the risk of inhalation.[5][6] The work area should be equipped with an emergency eyewash station and a safety shower.[6][7]

Step-by-Step Disposal Protocol

The disposal of Harzianopyridone must be managed in accordance with federal, state, and local hazardous waste regulations.[7][8] Never discharge chemical waste down the drain or mix it with regular trash.[5]

• Waste Classification: Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[7][9] Consult the US EPA guidelines listed in 40 CFR Parts 261.3 and your institution's environmental health and safety (EHS) office for proper classification.[7]

• Waste Collection and Segregation:

  • Collect waste Harzianopyridone, including pure forms and solutions, in a designated, sealable, and airtight waste container made of compatible material (e.g., glass or high-density polyethylene).[5][6]

  • Do not mix Harzianopyridone waste with incompatible materials such as strong oxidizing agents or strong acids.[6][7]

• Labeling: Attach a completed hazardous waste label to the container as soon as the first waste is added. The label should clearly identify the contents as "Hazardous Waste: Harzianopyridone" and include any other required information as per your institution's policy.

• Storage of Waste: Store the sealed and labeled waste container in a cool, dry, and well-ventilated secondary containment area away from ignition sources and incompatible materials until it is collected for disposal.[5][6]

• Arranging for Disposal: Once the waste container is full or no longer in use, complete a chemical collection request form as per your institution's procedures and arrange for pickup by the EHS or a licensed hazardous waste disposal contractor.[6]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent exposure.

• Evacuate and Secure: If the spill is large or you are not trained to handle it, evacuate the area, secure it to prevent entry, and contact your institution's EHS or emergency response team.[6]

• Containment and Cleanup: For minor spills, and if you are trained to do so:

  • Wear the appropriate PPE.

  • Contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[5]

  • Carefully collect the absorbent material and place it in a sealed, labeled container for disposal as hazardous waste.

  • Clean the spill area with a suitable detergent and water.[10]

Quantitative Data Summary

While specific quantitative data for Harzianopyridone disposal is not available, the following table provides general guidelines for related chemical waste handling.

Parameter	Guideline	Source
Waste Container Material	Glass or High-Density Polyethylene (HDPE)	General laboratory safety protocols
Storage Temperature	Cool, dry, well-ventilated area	General laboratory safety protocols
Incompatible Materials	Strong oxidizing agents, strong acids	General chemical compatibility charts
Incineration Temperature	Rotary kiln: 820–1,600°C; Liquid injection: 650–1,600°C; Fluidized bed: 450–980°C (for related compounds like pyridine)[8]	Agency for Toxic Substances and Disease Registry (for pyridine)

Visualizing the Disposal Workflow

To further clarify the procedural steps for the safe disposal of Harzianopyridone, the following diagrams illustrate the key decision-making and operational workflows.

References

• 1. biolinks.co.jp [biolinks.co.jp]
• 2. academic.oup.com [academic.oup.com]
• 3. Strain improvement of Trichoderma harzianum for enhanced biocontrol capacity: Strategies and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. media.laballey.com [media.laballey.com]
• 10. warkembioagri.com [warkembioagri.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Harzianopyridone

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of Harzianopyridone, a potent inhibitor of mitochondrial complex II. Adherence to these guidelines is critical to ensure a safe laboratory environment and the integrity of your research.

Understanding the Compound: Harzianopyridone Profile

Harzianopyridone is a fungal metabolite isolated from Trichoderma harzianum. It exhibits significant biological activity, including antifungal, antibacterial, and phytotoxic effects. Its primary mechanism of action is the inhibition of succinate dehydrogenase (SDH), a key enzyme in the mitochondrial electron transport chain.[1]

Property	Data
Molecular Formula	C₁₄H₁₉NO₅
Molecular Weight	281.3 g/mol
Appearance	Solid
Storage Temperature	-20°C
Solubility	Soluble in Methanol

Personal Protective Equipment (PPE): Your First Line of Defense

Due to the bioactive nature of Harzianopyridone and the absence of comprehensive toxicological data for the pure compound, a cautious approach is mandatory. The following PPE is required at all times when handling Harzianopyridone:

PPE Category	Specifications	Rationale
Hand Protection	Nitrile gloves	Provides a barrier against skin contact.
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from potential splashes or aerosols.
Body Protection	Laboratory coat	Prevents contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area. A fume hood is recommended for handling the solid compound or preparing stock solutions.	Minimizes the risk of inhalation.

Operational Plan: From Receipt to Disposal

A structured approach to handling Harzianopyridone minimizes risks and ensures procedural consistency.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the product identity matches the order specifications.

• Store the compound in its original, tightly sealed container at -20°C in a designated and clearly labeled area.[2]

Handling and Preparation of Solutions

• All handling of solid Harzianopyridone should be conducted within a certified chemical fume hood to prevent inhalation of dust particles.

• When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

• Ensure all equipment, such as spatulas and glassware, is clean and dry before use.

• Clearly label all prepared solutions with the compound name, concentration, solvent, and date of preparation.

Spill Management

In the event of a spill:

• Evacuate and Alert : Alert personnel in the immediate area and restrict access.

• Don Appropriate PPE : Before cleaning, ensure you are wearing the required PPE.

• Containment : For solid spills, gently cover with an absorbent material to prevent dust dispersal. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

• Cleanup : Carefully scoop the absorbed material into a designated chemical waste container.

• Decontamination : Clean the spill area with a suitable laboratory disinfectant or detergent, followed by a rinse with water.

• Waste Disposal : Dispose of all contaminated materials as hazardous chemical waste.

Disposal Plan: Responsible Waste Management

Proper disposal of Harzianopyridone and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused Compound : Unused or expired Harzianopyridone should be disposed of as hazardous chemical waste. Do not discard it in the regular trash or down the drain.

• Contaminated Materials : All disposable materials that have come into contact with Harzianopyridone, including gloves, pipette tips, and absorbent pads, must be collected in a designated, labeled hazardous waste container.

• Liquid Waste : Solutions containing Harzianopyridone should be collected in a clearly labeled, sealed waste container.

• Consult Local Regulations : Always adhere to your institution's and local environmental regulations for hazardous waste disposal.

Experimental Protocol: Mitochondrial Complex II Activity Assay

This protocol provides a general framework for assessing the inhibitory effect of Harzianopyridone on mitochondrial complex II (succinate-ubiquinone oxidoreductase) activity.

Principle

The activity of mitochondrial complex II is measured by monitoring the reduction of a specific dye, which is coupled to the oxidation of succinate. The rate of color change is proportional to the enzyme's activity. The inhibitory effect of Harzianopyridone is determined by comparing the reaction rate in the presence and absence of the compound.

Materials

• Isolated mitochondria

• Assay buffer (e.g., phosphate buffer)

• Succinate (substrate)

• Electron acceptor dye (e.g., DCPIP)

• Harzianopyridone stock solution

• Microplate reader

Procedure

• Prepare Reagents : Prepare working solutions of all reagents in the assay buffer.

• Set up the Assay Plate :

  • Add the assay buffer to the wells of a microplate.

  • Add the desired concentrations of Harzianopyridone to the test wells. Include a vehicle control (solvent only) and a positive control (a known complex II inhibitor).

  • Add the isolated mitochondria to all wells.

• Initiate the Reaction : Add succinate to all wells to start the reaction.

• Measure Absorbance : Immediately place the plate in a microplate reader and measure the change in absorbance at the appropriate wavelength over time.

• Data Analysis : Calculate the rate of reaction for each well. Determine the percent inhibition of complex II activity by Harzianopyridone at different concentrations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]